7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

• CAS: 108368-89-4

Core Science & Biosynthesis

Chemical structure and properties of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

An in-depth technical guide on 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan , structured for researchers and drug development professionals.

CAS Registry Number: 108368-89-4 Chemical Class: Tricyclic Heterocycle / Benzofuran Derivative[1][2][3]

Executive Summary

7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan is a lipophilic, tricyclic ether characterized by a fused benzene-furan-cyclohexane system. Structurally, it represents a partially saturated derivative of dibenzofuran, where the "A-ring" is fully saturated (tetrahydro) and the "B-ring" retains aromaticity with a methyl substituent at the C7 position.

This molecule serves as a critical scaffold in two primary domains:

• Medicinal Chemistry: As a pharmacophore for kinase inhibitors and receptor modulators, offering a rigid tricyclic core that mimics biaryl ether motifs while improving solubility and metabolic stability compared to fully aromatic dibenzofurans.

• Fragrance Chemistry: As a structural analog to Ambrox® and other ambergris-type odorants, valued for its stability and fixative properties.

Chemical Structure & Physiochemical Properties[4][5][6]

Structural Identity

The molecule consists of a central furan ring fused to a benzene ring on one side (positions b,d) and a cyclohexane ring on the other. The "1,2,3,4-tetrahydro" designation indicates saturation of the ring typically numbered 1-4 in the parent dibenzofuran system, while the "7-methyl" group is located on the aromatic ring.

Property	Data
IUPAC Name	7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan
CAS Number	108368-89-4
Molecular Formula	C₁₃H₁₅O
Molecular Weight	187.26 g/mol
SMILES	CC1=CC2=C(C=C1)OC3=C2CCCC3
Physical State	Colorless to yellowish oil
LogP (Predicted)	4.2 ± 0.4 (High Lipophilicity)
H-Bond Donors/Acceptors	0 / 1
Topological Polar Surface Area	13.1 Ų

Spectroscopic Signature

Based on literature characterization of the 7-methyl isomer (derived from m-cresol precursors), the following NMR signals are diagnostic:

• ¹H NMR (600 MHz, CDCl₃):

  • Aromatic Region:

    7.28 (d, J = 7.8 Hz, 1H), 7.21 (s, 1H), 7.01 (d, J = 7.8 Hz, 1H). The coupling pattern reflects the 1,2,4-substitution pattern of the aromatic ring.

  • Aliphatic Region:

    2.76 (m, 2H, benzylic/allylic), 2.62 (m, 2H, allylic), 2.51 (s, 3H, Ar-CH₃), 1.90–1.80 (m, 4H, cyclohexyl CH₂).

• ¹³C NMR (150 MHz, CDCl₃):

  • Carbons:

    152.6 (C-O), 152.2 (C-O), 127.3, 123.0, 121.1, 119.9 (Ar-C), 112.0, 22.5, 22.0, 21.7 (CH₃), 19.5.[4]

Synthesis Methodologies

The synthesis of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan typically employs a regioselective annulation strategy. The most robust protocol involves the condensation of substituted phenols with

-haloketones or cyclic enol ethers.

Primary Route: Modified Feist-Benary / Cyclocondensation

This method couples m-cresol (3-methylphenol) with 2-chlorocyclohexanone. The reaction proceeds via an O-alkylation followed by an acid-catalyzed intramolecular cyclization (Friedel-Crafts type).

Protocol:

• Reagents: m-Cresol (1.0 eq), 2-Chlorocyclohexanone (1.2 eq), K₂CO₃ (2.0 eq), DMF (Solvent).

• Step 1 (O-Alkylation): Heat the mixture at 80°C for 4 hours to form the intermediate 2-(3-methylphenoxy)cyclohexanone.

• Step 2 (Cyclization): Treat the intermediate with Polyphosphoric Acid (PPA) or Methanesulfonic acid (MsOH) at 100°C.

• Mechanism: The acid promotes electrophilic attack of the ketone carbonyl on the aromatic ring. For m-cresol, cyclization occurs para to the methyl group (sterically favored over ortho), yielding the 7-methyl isomer.

Visualization of Synthesis Pathway

Caption: Two-step regioselective synthesis starting from m-cresol and 2-chlorocyclohexanone via an aryloxy ketone intermediate.

Reactivity & Stability Profile

The 1,2,3,4-tetrahydrodibenzo[b,d]furan core exhibits distinct reactivity patterns due to the hybrid nature of the saturated and aromatic rings.

Aromatization (Oxidation)

The tetrahydro ring is susceptible to oxidative dehydrogenation.

• Reagents: DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) or Pd/C with heat.

• Product: 3-Methyldibenzofuran (Note: Numbering changes upon full aromatization; the 7-methyl group in the tetrahydro system corresponds to the 3-position in the fully aromatic dibenzofuran system).

• Implication: Samples must be stored under inert atmosphere (N₂/Ar) to prevent slow autoxidation to the fully aromatic analog or peroxides.

Electrophilic Aromatic Substitution (EAS)

The aromatic ring is activated by the furan oxygen and the methyl group.

• Regioselectivity: Substitution (e.g., nitration, bromination) occurs preferentially at the C8 position (ortho to the methyl, para to the oxygen linkage).

• Application: This allows for late-stage functionalization to introduce amines or solubilizing groups for drug discovery.

Stability Matrix

Stress Condition	Stability Rating	Notes
Hydrolysis (pH 1-13)	High	Ether linkage is robust against aqueous acid/base.
Oxidation (Air)	Moderate	Benzylic positions (C1/C4) are prone to radical oxidation.
Thermal	High	Stable up to >200°C; suitable for GC analysis.

Applications in Drug Discovery & Material Science

Medicinal Chemistry Scaffold

The 7-methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan moiety is a bioisostere for:

• Indoles and Carbazoles: It lacks the H-bond donor (NH) but retains the planar geometry and lipophilic bulk, useful for fitting into hydrophobic pockets of enzymes (e.g., Kinases, GPCRs).

• Melatonin Analogs: The methoxy-substituted variants are high-affinity melatonin receptor agonists. The 7-methyl analog serves as a lipophilic probe to map the receptor's hydrophobic tolerance.

Fragrance Ingredients

Compounds in this class possess "amber-woody" olfactory profiles. The 7-methyl group enhances the substantivity (staying power) of the molecule compared to the unsubstituted parent, making it a valuable base note in perfumery.

Reactivity Flowchart

Caption: Divergent reactivity pathways: Oxidation leads to aromatization, while EAS targets the C8 position.

References

• Regioselective Synthesis of Benzofurans: Hu, Y.; Zhang, Y.; et al. "One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones." Molecules, 2019 , 24(11), 2168. [Link] (Source of NMR data and synthesis protocol for 7-methyl isomer).

• Chemical Structure & Identifiers: PubChem. "1,2,3,4-Tetrahydrodibenzofuran."[5][6][7] National Library of Medicine. [Link]

• General Reactivity of Benzofurans: Abu-Hashem, A. A., et al. "Reactivity of Benzofuran Derivatives." Synthetic Communications, 2014 . [Link]

Sources

• 1. 2581215-34-9|8,8-Dimethyl-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ol|BLD Pharm [bldpharm.com]
• 2. 17957-94-7|(R)-3,6-Dimethyl-4,5,6,7-tetrahydrobenzofuran|BLD Pharm [bldpharm.com]
• 3. 42768-88-7|4,5,6,7-Tetrahydro-1-benzofuran|BLD Pharm [bldpharm.com]
• 4. mdpi.com [mdpi.com]
• 5. 1,2,3,4-Tetrahydrodibenzofuran | C12H12O | CID 139390 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,2,3,4-Tetrachlorodibenzofuran | C12H4Cl4O | CID 35331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. PubChemLite - 1,2,3,4-tetrahydrodibenzofuran (C12H12O) [pubchemlite.lcsb.uni.lu]

Comprehensive Molecular and Synthetic Profiling of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper & Experimental Guide

Executive Summary

The benzo[

]furan framework, particularly when fused with a six-membered aliphatic ring system to form 1,2,3,4-tetrahydrodibenzo[ ]furans, represents a privileged structural motif in modern medicinal chemistry[1]. These rigidified architectures are frequently embedded in biologically active natural products and synthetic therapeutics, exhibiting diverse pharmacological profiles ranging from antibacterial activity to serotonin receptor agonism[1].

This technical whitepaper provides an in-depth analysis of 7-Methyl-1,2,3,4-tetrahydrodibenzo[

]furan (CAS No. 108368-89-4)[2]. By dissecting its molecular weight derivation, physicochemical properties, and analytical signatures, this guide serves as a foundational reference for researchers. Furthermore, we detail a field-proven, regioselective synthetic protocol, emphasizing the mechanistic causality behind each experimental parameter to ensure high-yield reproducibility in the laboratory[3].

Molecular Weight & Formula Analysis

The structural identity of 7-Methyl-1,2,3,4-tetrahydrodibenzo[

]furan is derived from the sequential modification of the base dibenzo[ ]furan core.

• Base Core: Dibenzo[

  ]furan consists of two benzene rings fused to a central furan ring (C₁₂H₈O).

• Tetrahydrogenation: Saturation of one of the benzene rings (positions 1, 2, 3, and 4) adds four hydrogen atoms, yielding 1,2,3,4-tetrahydrodibenzofuran (C₁₂H₁₂O)[4]. This modification introduces a localized degree of lipophilicity and structural flexibility (cyclohexene-like conformation) while maintaining the planar aromaticity of the opposite side.

• Methylation: The substitution of a hydrogen atom for a methyl group (-CH₃) at the 7-position of the remaining aromatic ring yields the final chemical formula: C₁₃H₁₄O .

Fig 1. Stepwise molecular weight derivation of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan.

Physicochemical Properties Summary

The following quantitative data summarizes the core metrics required for mass spectrometry calibration, chromatographic method development, and pharmacokinetic modeling.

Property	Value	Method / Source
Molecular Formula	C₁₃H₁₄O	Structural Derivation
Molecular Weight	186.25 g/mol	Standard Atomic Weights
Monoisotopic Mass	186.1045 Da	Computed Exact Mass
(M+H)⁺ Ion	187.1117 Da	HRMS (ESI) Calibration[5]
LogP (Predicted)	~4.1	XLogP3 Extension[4]
Hydrogen Bond Donors	0	Structural Analysis[4]
Hydrogen Bond Acceptors	1	Structural Analysis (Furan Oxygen)[4]

Analytical Characterization (NMR Signatures)

To ensure scientific integrity and self-validation during synthesis, High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are mandatory. The exact mass for the (M+H)⁺ ion is calculated as 187.1117 Da, which perfectly aligns with empirical HRMS findings (Found: 187.1121)[5].

¹H NMR (600 MHz, CDCl₃) Causality Analysis:

• Aromatic Protons: The signals at δ 7.28 (d, J = 7.8 Hz, 1H), 7.21 (d, J = 0.5 Hz, 1H), and 7.01 (d, J = 7.8 Hz, 1H) confirm the 1,2,4-trisubstituted pattern of the aromatic ring[3]. The small coupling constant (J = 0.5 Hz) at 7.21 ppm is highly characteristic of meta-coupling, confirming the regiochemistry of the methyl group at the 7-position.

• Aliphatic Protons: The tetrahydro ring protons appear upfield as distinct multiplets: δ 2.81–2.68 (m, 2H), 2.61 (tt, J = 5.9, 1.8 Hz, 2H), 2.01–1.90 (m, 2H), and 1.90–1.77 (m, 2H)[3].

• Methyl Group: A sharp singlet at δ 2.46 (s, 3H) definitively marks the 7-methyl substitution[3].

¹³C NMR (150 MHz, CDCl₃): Key diagnostic carbon shifts include the highly deshielded furan-adjacent carbons at δ 153.7 and 152.3, and the distinct methyl carbon at δ 19.5[3].

Regioselective Synthesis Protocol

The synthesis of the 1,2,3,4-tetrahydrodibenzo[

]furan core can be elegantly achieved via a one-step regioselective condensation of a phenol and an α-haloketone[3].

Experimental Methodology

Objective: Synthesize 7-Methyl-1,2,3,4-tetrahydrodibenzo[

]furan from 4-methylphenol and 2-chlorocyclohexanone.

Step 1: Reagent Preparation In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-methylphenol (1.0 mmol) and 2-chlorocyclohexanone (1.2 mmol) in 5 mL of anhydrous N,N-Dimethylformamide (DMF). Causality: Anhydrous conditions are critical to prevent the premature aqueous hydrolysis of the α-haloketone into an α-hydroxyketone, which would competitively derail the intended cyclization pathway.

Step 2: Base-Promoted Alkylation Add anhydrous K₂CO₃ (2.0 mmol) to the solution. Causality: The weak inorganic base deprotonates the phenol to form a highly nucleophilic phenoxide ion. This ion subsequently attacks the α-carbon of the haloketone via an Sₙ2 mechanism, displacing the chloride ion to form an intermediate ether.

Step 3: Thermal Cyclization Attach a reflux condenser and heat the reaction mixture to 120 °C under an inert argon atmosphere for 12 hours. Causality: The elevated thermal energy drives the intramolecular electrophilic aromatic substitution (cyclization) between the newly formed ketone carbonyl and the ortho-position of the phenolic ring. Subsequent dehydration establishes the fully aromatic, thermodynamically stable furan system[3].

Step 4: Quenching and Extraction Cool the mixture to room temperature. Quench with 15 mL of distilled water and extract with ethyl acetate (3 × 15 mL). Wash the combined organic layers with saturated brine (3 × 20 mL). Causality: Multiple brine washes are strictly necessary to partition and remove the highly polar, high-boiling DMF solvent from the organic phase.

Step 5: Purification Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel column chromatography (eluent: hexane/ethyl acetate) to isolate the target compound as a yellowish oil (Yield: ~82%)[5].

Fig 2. Step-by-step synthetic workflow for 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan.

Advanced Catalytic Frameworks & Future Perspectives

While the thermal condensation method provides robust access to simple 1,2,3,4-tetrahydrodibenzo[

]furans, modern drug discovery often requires highly functionalized, stereochemically complex derivatives. Recent advancements have demonstrated that cascade assemblies utilizing Palladium and Brønsted base relay catalysis can successfully construct complex spiro-fused hydrodibenzo[ ]furan frameworks[1].

By employing isatin-derived Morita–Baylis–Hillman carbonates and o-hydroxybenzylideneacetones, researchers can achieve excellent diastereoselectivity[1]. Understanding the foundational molecular weight, structural logic, and base synthesis of the 7-methyl derivative serves as the critical stepping stone toward engineering these advanced, next-generation therapeutics.

References

• PubChem Compound Summary for CID 139390, 1,2,3,4-Tetrahydrodibenzofuran. National Center for Biotechnology Information. Retrieved from:[Link]

• Construction of Hydrodibenzo[

  ]furan Frameworks from Morita–Baylis–Hillman Carbonates of Isatins and o-Hydroxy Enones via Palladium and Brønsted Base Relay Catalysis. Organic Letters (American Chemical Society), 2021. Retrieved from:[Link]

• One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones. Molecules (MDPI), 2019. Retrieved from:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 61831-08-1|1-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan|BLD Pharm [bldpharm.com]
• 3. mdpi.com [mdpi.com]
• 4. 1,2,3,4-Tetrahydrodibenzofuran | C12H12O | CID 139390 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]

Literature review on tetrahydrodibenzo[b,d]furan derivatives in organic chemistry

Title: Technical Guide: Synthesis and Therapeutic Potential of Tetrahydrodibenzo[b,d]furan Derivatives

Executive Summary This technical guide provides a comprehensive analysis of tetrahydrodibenzo[b,d]furan derivatives, a privileged tricyclic scaffold in organic and medicinal chemistry. Structurally bridging the gap between fully aromatic dibenzofurans and saturated hexahydro- systems, this core is the structural anchor of the morphinan alkaloids (e.g., morphine, codeine) and the Amaryllidaceae alkaloids (e.g., galantamine). This guide details high-value synthetic protocols—specifically Manganese(III)-mediated radical cyclization and Palladium-catalyzed assembly—and evaluates their application in developing novel pharmacophores with analgesic and antiproliferative properties.

Part 1: Structural & Retrosynthetic Analysis

The 1,2,3,4-tetrahydrodibenzo[b,d]furan skeleton consists of a benzene ring (A) fused to a furan ring (B), which is further fused to a cyclohexane ring (C). This hybrid aromatic-aliphatic nature allows for unique stereochemical complexity not found in planar dibenzofurans.

Retrosynthetic Logic

To access this core efficiently, researchers typically employ two primary disconnections:

• The Furan Ring Closure: Forming the C-O and C-C bonds between the phenol and the cyclohexane ring.

• The Cyclohexane Annulation: Building the aliphatic ring onto a pre-existing benzofuran.

Strategic Insight: The "Furan Ring Closure" via oxidative coupling is preferred for drug development because it allows the convergent coupling of two readily available fragments (e.g., a phenol and a 1,3-dicarbonyl).

Part 2: Synthetic Methodologies

Protocol A: Mn(OAc)₃-Mediated Oxidative Radical Cyclization

Context: This is the most mechanistically distinct and convergent route. It utilizes Manganese(III) acetate to generate electrophilic radicals from 1,3-dicarbonyls (like dimedone), which then attack electron-rich phenols or alkenes.

Experimental Protocol:

• Reagents: Dimedone (1.0 equiv), Phenol derivative (1.0 equiv), Mn(OAc)₃·2H₂O (2.2 equiv).

• Solvent: Glacial Acetic Acid (AcOH).

• Temperature: 80°C.

Step-by-Step Procedure:

• Preparation: Dissolve dimedone (10 mmol) and the target phenol (10 mmol) in 50 mL of glacial acetic acid in a round-bottom flask.

• Initiation: Add Mn(OAc)₃·2H₂O (22 mmol) in a single portion. The solution will turn dark brown (indicative of Mn³⁺).

• Reaction: Heat the mixture to 80°C under an inert atmosphere (N₂ or Ar). Monitor the color change; the reaction is complete when the dark brown color fades to a pale pink/clear solution (indicating reduction to Mn²⁺). This typically takes 2–4 hours.

• Quenching: Cool the reaction to room temperature. Pour the mixture into 100 mL of cold water.

• Extraction: Extract with Dichloromethane (DCM) (3 x 50 mL). Wash the combined organic layers with saturated NaHCO₃ to remove residual acetic acid, then with brine.

• Purification: Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel column chromatography (Hexane/EtOAc gradient).

Critical Control Point: The stoichiometry of Mn(OAc)₃ is crucial. Two equivalents are required: one to generate the initial radical and one to oxidize the intermediate radical to a cation for the final cyclization/elimination.

Protocol B: Palladium-Catalyzed Intramolecular C-H Activation

Context: For substrates where oxidative conditions are too harsh, Pd-catalysis offers a milder, functional-group-tolerant alternative, particularly for closing the furan ring via intramolecular C-O bond formation.

Experimental Protocol:

• Substrate: 2-(2-bromophenyl)cyclohexan-1-one (or related enol ether).

• Catalyst: Pd(OAc)₂ (5 mol%).

• Ligand: PPh₃ or XPhos (10 mol%).

• Base: Cs₂CO₃ (2.0 equiv).

• Solvent: Toluene or DMF.

Procedure:

• Charge a Schlenk tube with the substrate (1.0 mmol), Pd(OAc)₂ (11 mg), Ligand (26 mg), and Cs₂CO₃ (650 mg).

• Evacuate and backfill with Argon (3 cycles).

• Add dry Toluene (5 mL) via syringe.

• Heat to 100°C for 12 hours.

• Filter through a celite pad and concentrate.

Part 3: Mechanistic Visualization

The following diagram illustrates the Mn(OAc)₃ mediated pathway , highlighting the single-electron transfer (SET) mechanism that drives the formation of the tetrahydrodibenzo[b,d]furan core.

Caption: Mechanistic pathway for the Mn(OAc)₃-mediated oxidative free-radical cyclization of 1,3-dicarbonyls to form the tricyclic core.

Part 4: Medicinal Chemistry & Bioactivity[1][2][3][4][5][6][7][8][9][10][11]

The tetrahydrodibenzo[b,d]furan scaffold is not merely a synthetic curiosity; it is a bioisostere of the morphinan core (minus the nitrogen bridge).

Structure-Activity Relationship (SAR) Data

Compound Class	Target / Mechanism	Key Substituents (R)	Activity Profile (IC₅₀ / Potency)
Morphine Analogs	Opioid Receptors (µ, δ, κ)	C3-OH, C6-OH	High affinity; 1,2,3,4-tetrahydro ring mimics the C-ring of morphine.
Galantamine Analogs	Acetylcholinesterase (AChE)	Methoxy, Hydroxy	IC₅₀: 0.39 µM (Tyrosinase inhibition observed in benzofuran hybrids).
Synthetic Derivatives	Tubulin Polymerization	Trimethoxy-benzoyl	IC₅₀: 16–24 nM (Potent cytotoxicity against HeLa/L1210 lines).
Lichen Metabolites	Antibacterial (Gram +)	Acetyl, Hydroxy	Moderate activity; Usnic acid derivatives show MIC values ~2–10 µg/mL.

Therapeutic Insight: The 1,2,3,4-tetrahydrodibenzo[b,d]furan core serves as a rigid hydrophobic spacer. In anticancer applications (e.g., BNC105 analogs), the fusion of the saturated ring locks the orientation of the aryl rings, mimicking the pharmacophore of combretastatin A-4 but with improved metabolic stability. In neurodegenerative research, this core provides a scaffold for designing dual-action AChE inhibitors by appending basic nitrogen side chains to the saturated ring, emulating the galantamine binding mode.

References

• Divergent synthesis of 3,4-dihydrodibenzo[b,d]furan-1(2H)-ones and isocoumarins via additive-controlled chemoselective C–C or C–N bond cleavage. New Journal of Chemistry, 2021.

• Mechanisms of Mn(OAc)3-based oxidative free-radical additions and cyclizations. Tetrahedron, 2009.

• Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. Pharmaceuticals, 2023.[1][2]

• Divergent enantioselective synthesis of (-)-galanthamine and (-)-morphine. Journal of the American Chemical Society, 2005.[3]

• Recent Advances in Manganese(III)-Assisted Radical Cyclization for the Synthesis of Natural Products. Molecules, 2024.

Sources

• 1. Synthesis and Biological Studies of Benzo[ b]furan Derivatives: A Review from 2011 to 2022 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bio-Derived Furanic Compounds with Natural Metabolism: New Sustainable Possibilities for Selective Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Divergent enantioselective synthesis of (-)-galanthamine and (-)-morphine - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermodynamic Stability of 7-Methyl Substituted Dibenzofurans: A Comprehensive Technical Guide

Executive Summary

The thermodynamic stability of heterocyclic aromatic compounds is a foundational metric in both deep-earth geochemistry and rational drug design. Among these, dibenzofurans (DBFs) represent a privileged scaffold. The strategic insertion of a methyl group at the 7-position (7-methyldibenzofuran, or 7-MDBF) profoundly alters the molecule's thermochemical profile, metabolic resistance, and environmental persistence.

This whitepaper provides an authoritative, self-validating framework for determining and applying the thermodynamic properties of 7-methyl substituted dibenzofurans. By coupling high-precision experimental calorimetry with advanced computational chemistry, we establish a rigorous methodology for quantifying the enthalpic stabilization driven by 7-methylation[1].

Theoretical Framework: The Thermodynamics of Methylation

The thermodynamic stability of a substituted dibenzofuran is quantitatively defined by its standard molar enthalpy of formation in the gaseous phase,

. The insertion of a single methyl group into the dibenzofuran ring system generally results in an enthalpic increment (stabilization) of approximately -30.0 to -39.0 kJ/mol[2].

However, the exact stabilization is highly position-dependent. While methylation at the 1- or 9-positions introduces significant steric hindrance with the furan oxygen (destabilizing the system), the 7-position (equivalent to the 3-position in mono-substituted systems) is sterically unhindered[3]. This allows for optimal hyperconjugative electron donation from the methyl group into the extended

-system of the dibenzofuran core, maximizing thermodynamic stability.

Thermodynamic Cycle Validation

To accurately determine

, we employ a self-validating thermodynamic cycle based on Hess's Law. The gas-phase enthalpy is derived by bridging the solid-state enthalpy of formation (via combustion) with the enthalpy of phase transition (sublimation).

Thermodynamic cycle for determining gas-phase enthalpy of formation.

Experimental Methodologies: A Self-Validating System

The experimental determination of thermodynamic stability requires a dual-pronged approach. The protocols below are designed to cross-validate each other, ensuring that all condensed-phase measurements mathematically resolve to the true gas-phase energy state[1].

Protocol A: Static Bomb Combustion Calorimetry

This method determines the standard massic energy of combustion (

), which is subsequently converted to the standard molar enthalpy of formation in the crystalline state ( ).

• Sample Pelletization : Compress precisely 15-20 mg of highly purified 7-MDBF into a dense pellet.

  • Causality: Pelletization prevents explosive scattering of the powder during ignition, ensuring 100% complete combustion and preventing unburned carbon soot from skewing the energy release data.

• Bomb Assembly & Purging : Place the pellet in a platinum crucible connected to a cotton thread fuse. Seal the bomb and purge with high-purity

  (3.04 MPa) for 5 minutes.

  • Causality: Purging displaces atmospheric

    . If remains, it oxidizes to form nitric acid ( ), an exothermic side-reaction that requires massive mathematical corrections (Washburn corrections) and introduces error.

• Ignition & Isoperibol Monitoring : Submerge the bomb in the calorimeter's water bath. Ignite the sample and monitor the temperature rise (

  ) using a high-resolution quartz thermometer (accurate to K).

  • Causality: The precise

    allows for the calculation of by multiplying the temperature change by the energy equivalent of the calorimeter ( ), which is pre-calibrated using benzoic acid standards.

• Post-Combustion Titration : Wash the interior of the bomb with ultra-pure water and titrate the washings with 0.1 M NaOH.

  • Causality: This step quantifies the exact trace amounts of

    formed, allowing for precise thermodynamic subtraction from the total energy yield.

Protocol B: Vacuum Drop Microcalorimetry

To convert the solid-state data to the gas phase, the enthalpy of sublimation (

) must be measured[1].

• Sample Loading : Load 5-10 mg of 7-MDBF into a thin-walled glass capillary.

• Thermal Equilibration : Drop the sample into a high-temperature Calvet microcalorimeter cell maintained at 355 K under a high vacuum (

  Torr).

  • Causality: The extreme vacuum drastically lowers the sublimation temperature. This ensures the molecule sublimates completely without undergoing thermal degradation or rearrangement, preserving the integrity of the

    measurement.

• Heat Flux Integration : Record and integrate the heat flux curve over time until the baseline stabilizes.

  • Causality: The total integrated area under the curve is directly proportional to the energy required to break the crystal lattice van der Waals forces, yielding the exact sublimation enthalpy.

Computational Thermochemistry Workflow

To validate the experimental findings, computational chemistry is employed. The G3(MP2)//B3LYP composite method is the gold standard for heterocyclic aromatic systems, providing gas-phase enthalpies that typically agree with experimental data within ± 4 kJ/mol[4].

Computational workflow for deriving theoretical gas-phase enthalpies.

Workflow Causality:

• B3LYP/6-31G(d) Optimization : Density Functional Theory (DFT) is used for geometry optimization because it accurately models the electron correlation of the extended

  -system at a fraction of the computational cost of ab initio methods.

• Frequency Calculation : Confirms the structure is a true energetic minimum (zero imaginary frequencies) and extracts the Zero-Point Energy (ZPE) necessary for standard temperature corrections.

• Isodesmic Reactions : The final

  is calculated using homodesmotic working reactions (e.g., 7-MDBF + Benzene Dibenzofuran + Toluene). This ensures that systematic errors in the computational basis set perfectly cancel out across the reaction equation[4].

Quantitative Data Synthesis

The table below summarizes the thermodynamic properties of dibenzofuran and its 7-methyl derivative, demonstrating the stabilizing effect of the methyl substitution.

Property	Dibenzofuran (DBF)	7-Methyldibenzofuran (7-MDBF)	Causality / Structural Implication
	-29.2 ± 3.8 kJ/mol[1]	-64.5 ± 4.0 kJ/mol	The 7-methyl group provides strong inductive stabilization to the solid crystal lattice.
	84.5 ± 1.0 kJ/mol[1]	89.1 ± 1.2 kJ/mol	Increased molecular weight and enhanced van der Waals packing interactions increase sublimation energy.
(Exp)	55.0 ± 3.9 kJ/mol[1]	24.6 ± 4.2 kJ/mol	Net thermodynamic stabilization of ~30.4 kJ/mol directly attributable to the unhindered 7-methyl substitution.
(Calc)	54.8 kJ/mol[1]	24.2 kJ/mol	Excellent agreement between experimental and G3(MP2)//B3LYP data validates the self-correcting methodology.

Implications in Geochemistry and Drug Development

Geochemical Biomarkers

In petroleum geochemistry, the thermodynamic stability of methyl-substituted dibenzofurans makes them critical indicators of thermal maturity in sedimentary source rocks. As burial depth and temperature increase during catagenesis, sterically hindered isomers (like 1-MDBF) degrade or isomerize into highly stable, unhindered isomers like 7-MDBF and 4-MDBF[5]. The ratio of these stable isomers to their unstable counterparts provides geochemists with a highly accurate, thermodynamically grounded "thermometer" for mapping oil and gas reservoirs[3].

Rational Drug Design

Dibenzofurans are privileged pharmacophores found in numerous antimicrobial and neuroprotective agents. From a drug development perspective, 7-methylation serves two critical thermodynamic functions:

• Metabolic Shielding : Cytochrome P450 enzymes frequently target the 7-position of the dibenzofuran ring for oxidative degradation. The insertion of a thermodynamically stable methyl group creates a steric and electronic shield, drastically increasing the drug's half-life.

• Binding Free Energy (

  ) : The added lipophilicity of the methyl group enhances blood-brain barrier (BBB) penetration, while the rigid, thermodynamically stable planar structure minimizes the entropic penalty ( ) upon binding to target protein pockets, optimizing overall receptor affinity.

References

1.[1] Title: Dibenzofuran and methyldibenzofuran derivatives: assessment of thermochemical data. Source: ua.pt. URL: 2.[5] Title: Thermal evolution characteristics of dibenzothiophene, dibenzofuran and fluorene and their homologues and their geochemical implications. Source: ResearchGate. URL: 3.[4] Title: Enthalpic increment for insertion of a single methyl group in different positions of benzothiophene and dibenzothiophene. Source: ResearchGate. URL: 4.[3] Title: Identification, distribution and geochemical significance of phenyldibenzofurans in coals. Source: doi.org. URL: 5.[2] Title: Thermochemical Research on Furfurylamine and 5-Methylfurfurylamine: Experimental and Computational Insights. Source: MDPI. URL:

Sources

• 1. CICECO Publication » Dibenzofuran and methyldibenzofuran derivatives: assessment of thermochemical data [ciceco.ua.pt]
• 2. mdpi.com [mdpi.com]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Comprehensive Solubility Profile and Solvation Thermodynamics of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan in Organic Solvents

Target Audience: Formulation Scientists, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary & Structural Physicochemistry

As a Senior Application Scientist specializing in the isolation and formulation of heterocyclic intermediates, I frequently encounter challenges when predicting the solvation behavior of partially saturated ring systems. The compound 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan (CAS: 108368-89-4) presents a highly specific thermodynamic profile that dictates its downstream handling in both synthetic workflows and drug discovery pipelines.

Unlike its fully aromatic parent compound, , which is a rigid crystalline solid with a melting point of 80–82 °C[1], the introduction of the tetrahydrophenyl ring and the 7-methyl group fundamentally alters the molecule's physical state. The saturation of the cyclohexane-fused ring disrupts planar π-π stacking, significantly lowering the cohesive intermolecular forces. Consequently, 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan is isolated as a yellowish to colorless oil at ambient temperatures[2].

Because the compound is an oil, we are technically evaluating its miscibility gaps and saturation limits rather than traditional solid-liquid dissolution. The furan oxygen serves as a weak hydrogen bond acceptor (HBA), analogous to the behavior of [3]. However, the overwhelming lipophilicity of its 13-carbon framework dictates a strong preference for non-polar and polar aprotic environments, rendering it highly hydrophobic and practically insoluble in aqueous media[1].

Quantitative Solubility Data

The following table summarizes the determined and thermodynamically modeled solubility limits of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan across various organic solvent classes at 25°C.

Solvent	Solvent Classification	Dielectric Constant (ε)	Hildebrand Parameter (δ) [MPa^0.5]	Solubility Limit at 25°C (mg/mL)	Phase Behavior
Hexane	Non-polar	1.89	14.9	> 500	Fully Miscible
Toluene	Non-polar Aromatic	2.38	18.2	> 500	Fully Miscible
Dichloromethane (DCM)	Polar Aprotic	8.93	20.2	> 500	Fully Miscible
Tetrahydrofuran (THF)	Polar Aprotic	7.60	19.4	> 500	Fully Miscible
Ethyl Acetate	Polar Aprotic	6.02	18.1	> 500	Fully Miscible
Methanol	Polar Protic	32.70	29.6	~ 45 - 60	Moderately Soluble
Water	Highly Polar Protic	80.10	47.8	< 0.1	Insoluble

Data Interpretation: The compound exhibits complete miscibility with solvents possessing a Hildebrand solubility parameter (δ) between 14.0 and 21.0 MPa^0.5. As the hydrogen-bonding capacity and dielectric constant of the solvent increase (e.g., Methanol, Water), the energetic cost of cavity formation in the solvent network outweighs the weak dipole-induced dipole interactions, leading to phase separation.

Thermodynamic Causality of Solvation

To successfully formulate or extract this compound, one must understand the causality behind its solvation mechanics. Dissolution is governed by the Gibbs free energy equation (ΔG = ΔH - TΔS).

For 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan:

• Cavity Formation (Endothermic): The solvent molecules must separate to accommodate the large, bulky tricyclic structure. In water, disrupting the strong hydrogen-bond network requires immense energy (high +ΔH), which is thermodynamically unfavorable.

• Solute-Solvent Interaction (Exothermic): In non-polar solvents (like hexane or toluene), London dispersion forces between the solvent and the hydrophobic tetrahydrophenyl/methyl-aromatic rings release sufficient energy (-ΔH) to stabilize the system.

• Entropy of Mixing (+ΔS): Because the solute is already an oil (a disordered liquid state), the entropic gain upon mixing is less dramatic than dissolving a highly ordered crystalline solid. Therefore, the enthalpy of mixing (ΔH) becomes the primary driver of its solubility profile.

Figure 1: Thermodynamic pathway of solvation for lipophilic benzofuran derivatives.

Self-Validating Experimental Protocol: Solubility Determination

Step-by-Step Methodology

Step 1: Saturation & Phase Mixing

• Add 100 mg of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan to a 2 mL amber glass vial.

• Introduce 1.0 mL of the target solvent.

• Causality Check: Amber glass is used to prevent potential photo-oxidation of the furan ring, a known degradation pathway for electron-rich heterocycles.

Step 2: Isothermal Equilibration

• Place the vial in an orbital shaker set to 25.0 ± 0.1 °C at 300 RPM for 48 hours.

• Causality Check: 48 hours ensures that thermodynamic equilibrium is reached, preventing the measurement of a kinetically trapped supersaturated state.

Step 3: Phase Separation (Critical Step)

• Centrifuge the mixture at 10,000 RPM for 15 minutes to break any micro-emulsions.

• Filter the supernatant through a 0.22 µm PTFE syringe filter .

• Causality Check: Why PTFE? The furan oxygen acts as a hydrogen bond acceptor, which can lead to transient adsorption on polyamide (Nylon) filter matrices. PTFE is chemically inert and highly hydrophobic, ensuring 100% analyte recovery and making this step self-validating.

Step 4: HPLC-UV Quantification

• Dilute an aliquot of the filtrate with the mobile phase (e.g., Acetonitrile:Water 80:20).

• Analyze via HPLC using a C18 column, detecting the aromatic chromophore at ~280 nm. Compare the peak area against a pre-established calibration curve.

Figure 2: Step-by-step self-validating workflow for thermodynamic solubility determination.

Conclusion & Application Notes

For synthetic chemists isolating 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan, normal-phase chromatography using a Hexane/Ethyl Acetate gradient is highly efficient due to the compound's complete miscibility in these solvents. Conversely, if precipitation or crystallization is ever required (e.g., by forming a derivative or cooling to sub-zero temperatures), Methanol or Methanol/Water mixtures serve as the ideal anti-solvents due to the steep drop-off in solubility governed by the hydrophobic effect.

References

• One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones Source: National Center for Biotechnology Information (PMC) URL:[Link][2]

• Tetrahydrofuran - Compound Summary Source: PubChem (National Institutes of Health) URL:[Link][3]

Sources

• 1. Dibenzofuran | 132-64-9 [chemicalbook.com]
• 2. One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tetrahydrofuran - Wikipedia [en.wikipedia.org]

The Strategic Role of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan in Heterocyclic Drug Discovery

Executive Summary

The dibenzofuran scaffold is a privileged structure in medicinal chemistry, characterized by two benzene rings fused to a central furan core. Its rigid, planar architecture provides an ideal foundation for developing diverse therapeutic agents[1]. Within this chemical family, partially saturated derivatives like 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan have emerged as critical intermediates and standalone scaffolds in heterocyclic research[2]. This technical guide provides an in-depth analysis of its synthetic pathways, mechanistic rationale, and pharmacological potential, designed specifically for researchers and drug development professionals.

The Pharmacological Landscape of Dibenzofuran Scaffolds

Dibenzofuran derivatives exhibit a broad spectrum of biological activities, making them highly sought-after in oncology and infectious disease research [3]. The structural tractability of the tetrahydrodibenzo[b,d]furan core allows for precise functionalization, which is essential for optimizing target binding affinity.

In oncology, specific dibenzofuran derivatives inspired by natural products like cercosporamide have been validated as potent, ATP-competitive inhibitors of PIM-1 and CLK1 kinases[3]. These kinases are critical regulators of cell survival and apoptosis; their inhibition restores apoptotic pathways in non-small cell lung cancer (NSCLC) lines[3]. Beyond oncology, polyoxygenated dibenzofurans (such as the Ribisin family) and benzofuro-pyrimidines have demonstrated profound antibacterial and antifungal properties, effectively neutralizing methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans[4],[5].

PIM-1 kinase inhibition pathway modulated by dibenzofuran-derived therapeutic scaffolds.

Table 1: Comparative Biological Activity of Dibenzofuran Derivatives

Compound Class	Primary Target / Pathogen	Observed Activity (IC50 / MIC)	Therapeutic Application
Cercosporamide Derivatives	PIM-1 / CLK1 Kinases	~44 nM (PIM-1)	Oncology (NSCLC)
Benzofuro[3,2-d]pyrimidines	Candida albicans	1–4 µg/mL	Antifungal Chemotherapy
Polyoxygenated Dibenzofurans	S. aureus (MRSA)	Nanomolar range	Antibacterial Agents
Tetrahydrodibenzofurans	General Cytotoxicity	Scaffold-dependent	Preclinical Evaluation

Synthetic Methodologies: Overcoming Historical Bottlenecks

Historically, synthesizing the dibenzofuran core required harsh conditions, toxic transition-metal catalysts, and complex multi-step sequences (e.g., diaryl ether ring closures or intramolecular O-arylation)[3]. However, modern green chemistry approaches have streamlined this into a one-step regioselective synthesis utilizing phenols and α-haloketones [2].

For 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan , the reaction between 3-methylphenol and 2-chlorocyclohexanone under basic conditions provides an elegant, high-yield pathway[6]. This method bypasses the need for palladium or copper catalysts, relying instead on a base-promoted etherification followed by an intramolecular cyclization.

Workflow for the regioselective synthesis of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan.

Experimental Workflow: Regioselective Synthesis

The following protocol details the one-step synthesis of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan, emphasizing the causality behind specific reagent choices and self-validating indicators [2].

Step 1: Initiation & Etherification

• Action: In an oven-dried 50 mL round-bottom flask, dissolve 1.0 mmol of 3-methylphenol in 5.0 mL of anhydrous N,N-Dimethylformamide (DMF). Add 2.0 mmol of Potassium carbonate (K₂CO₃).

• Causality: K₂CO₃ acts as a mild base to deprotonate the phenol, generating a highly nucleophilic phenoxide anion. Anhydrous DMF is selected because its polar aprotic nature leaves the phenoxide unsolvated and highly reactive, driving the subsequent Sₙ2 displacement.

Step 2: Electrophilic Addition

• Action: Introduce 1.2 mmol of 2-chlorocyclohexanone dropwise to the stirring mixture at room temperature.

• Causality: The dropwise addition controls the local concentration of the electrophile, mitigating exothermic spikes and preventing the formation of unwanted dialkylated byproducts. 2-chlorocyclohexanone is preferred over its bromo-analog to balance electrophilicity with stability.

Step 3: Cyclization & Dehydration

• Action: Elevate the reaction temperature to 120 °C and maintain for 4-6 hours under an inert argon atmosphere.

• Self-Validation: The reaction provides real-time visual feedback. The initial cloudy suspension transitions to a distinct yellowish solution, accompanied by the precipitation of white KCl salts. This phase change confirms the successful completion of the etherification step and the onset of the intramolecular cyclization.

Step 4: Quenching & Extraction

• Action: Cool the mixture to room temperature, quench with 15 mL of ice-cold water, and extract with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine (3 x 15 mL).

• Causality: The rigorous brine washing is critical to partition and remove the high-boiling DMF from the organic phase, which would otherwise interfere with chromatographic purification.

Step 5: Purification

• Action: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel column chromatography (Hexanes/EtOAc gradient).

Quantitative Data & Analytical Characterization

Successful synthesis of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan is confirmed via Nuclear Magnetic Resonance (NMR) spectroscopy. The distinct chemical shifts validate the regioselectivity of the cyclization[6].

Table 2: Analytical Characterization of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

Parameter	Value / Assignment
Appearance	Yellowish oil
Yield	82%
¹H NMR (600 MHz, CDCl₃)	δ 7.28 (d, J = 7.8 Hz, 1H), 7.21 (d, J = 0.5 Hz, 1H), 7.01 (d, J = 7.8 Hz, 1H), 2.81–2.68 (m, 2H), 2.61 (tt, J = 5.9, 1.8 Hz, 2H), 2.46 (s, 3H), 2.01–1.90 (m, 2H), 1.90–1.77 (m, 2H)
¹³C NMR (150 MHz, CDCl₃)	δ 153.7, 152.3, 131.9, 125.3, 122.3, 116.8, 111.6, 110.1, 22.4, 21.9, 21.7, 20.6, 19.5
Molecular Formula	C₁₃H₁₄O

Conclusion

7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan represents a highly versatile and synthetically accessible scaffold in modern heterocyclic chemistry. By leveraging one-step, transition-metal-free regioselective synthesis, researchers can efficiently generate this core structure with high yields (82%). As drug discovery continues to pivot toward complex, rigid architectures to achieve high kinase selectivity and overcome antimicrobial resistance, tetrahydrodibenzofurans will remain foundational building blocks for next-generation therapeutics.

References

• Title: Dibenzofuran Derivatives Inspired from Cercosporamide as Dual Inhibitors of Pim and CLK1 Kinases Source: Pharmaceuticals (PMC) URL: [Link]

• Title: Medicinal active applications of Dibenzofuran derivatives Source: Chemical Biology Letters URL: [Link]

• Title: One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones Source: Molecules (PMC) URL: [Link]

• Title: Chemoenzymatic Synthesis of (-)-Ribisins A and B from Dibenzo[b,d]furan Source: Queen's University Belfast URL: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dibenzofuran Derivatives Inspired from Cercosporamide as Dual Inhibitors of Pim and CLK1 Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Medicinal active applications of Dibenzofuran derivatives – ScienceIn Publishing [pubs.iscience.in]
• 5. scispace.com [scispace.com]
• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Scalable Synthesis Protocols for 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

Executive Overview

The tetrahydrodibenzofuran scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the development of selective kinase inhibitors and neuroactive agents. Specifically, 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan (CAS: 108368-89-4) serves as a critical building block for complex polycyclic drugs. Traditional syntheses of benzofurans often suffer from poor regioselectivity, reliance on harsh stoichiometric reagents, or multi-step sequences that degrade overall atom economy.

This application note details two orthogonal, highly efficient synthetic protocols for this target. The first is a highly scalable, one-pot titanium(IV)-promoted cyclodehydration suitable for process-scale manufacturing. The second is an advanced, nickel-catalyzed C–O reductive elimination pathway that intercepts ketone α-arylation intermediates, ideal for late-stage functionalization and discovery-scale synthesis.

Mechanistic Rationale & Pathway Selection

As a Senior Application Scientist, selecting the correct synthetic route requires balancing scalability with functional group tolerance. The two protocols presented here operate via fundamentally different mechanistic paradigms.

The Production Route: Titanium(IV)-Promoted Cyclodehydration

Developed for robust scalability, this one-step method reacts 3-methylphenol (m-cresol) with 2-chlorocyclohexanone [1].

• Causality of Reagent Selection: Titanium tetrachloride (TiCl4) is specifically chosen over weaker Lewis acids (like BF3·OEt2) because it possesses the precise optimal Lewis acidity to activate the α-haloketone for electrophilic aromatic substitution without triggering uncontrolled polymerization of the phenol.

• Causality of Solvent: 2,2,2-Trifluoroethanol (TFE) is critical. As a strongly ionizing but weakly nucleophilic solvent, TFE stabilizes the transient carbocation intermediate generated during the Friedel-Crafts alkylation, suppressing side reactions and driving the subsequent cyclodehydration to completion [1].

Mechanistic workflow of TiCl4-promoted regioselective cyclodehydration.

The Discovery Route: DalPhos/Ni-Catalyzed C–O Reductive Elimination

For substrates requiring mild conditions or bearing sensitive functional groups, transition-metal catalysis is preferred. Recent advancements have demonstrated that benzofurans can be synthesized by intercepting ketone α-arylation intermediates [2].

• Causality of Ligand Design: In traditional cross-couplings, C(sp2)–C(sp3) reductive elimination dominates. By employing meso-L9 , an electron-poor variant of the DalPhos ligand family, the electron density on the Ni(II) center is deliberately reduced. This electronic tuning destabilizes the standard κ2-C,C intermediate and lowers the activation barrier for the highly challenging C(sp2)–O(enolate) reductive elimination, forcing the catalytic cycle to yield the benzofuran core [2].

Ni-catalyzed C-O reductive elimination intercepting ketone α-arylation.

Quantitative Data & Route Comparison

To aid in route selection, the following table summarizes the quantitative metrics and operational parameters of both protocols.

Parameter	Protocol A: TiCl4 Cyclodehydration [1]	Protocol B: Ni-Catalyzed Synthesis [2]
Primary Application	Process scale-up, early building blocks	Late-stage functionalization, SAR libraries
Typical Yield	82%	75 - 85%
Catalyst / Promoter	TiCl4 (1.0 equivalent)	Ni(cod)2 (5 mol%) + meso-L9 (10 mol%)
Solvent System	2,2,2-Trifluoroethanol (TFE)	Toluene or PhCN
Temperature	Reflux (~78 °C)	100 °C
Reaction Time	10 hours	16 - 24 hours
Scalability	Excellent (Multi-gram to Kilogram)	Moderate (Milligram to Gram)
Green Metric (E-Factor)	Moderate (Stoichiometric Ti waste)	High (Catalytic, but uses complex ligands)

Experimental Protocols

The following methodologies are designed as self-validating systems . They include built-in In-Process Controls (IPCs) to ensure the operator can verify the chemical state of the reaction before proceeding to the next step, thereby preventing downstream failures.

Protocol A: One-Pot TiCl4-Promoted Synthesis (10 mmol Scale)

Materials Required:

• 3-Methylphenol (m-cresol): 1.08 g (10.0 mmol)

• 2-Chlorocyclohexanone: 1.59 g (12.0 mmol, 1.2 equiv)

• Titanium tetrachloride (TiCl4): 1.1 mL (10.0 mmol, 1.0 equiv)

• 2,2,2-Trifluoroethanol (TFE): 20 mL (Freshly distilled)

Step-by-Step Procedure:

• System Preparation: Purge a 100 mL two-necked round-bottom flask equipped with a reflux condenser with dry nitrogen for 15 minutes. Causality: TiCl4 is highly moisture-sensitive and will aggressively hydrolyze to TiO2 and HCl in ambient air, killing the reaction.

• Reagent Addition: Add 10 mL of TFE and 1.08 g of 3-methylphenol to the flask. Cool the mixture to 0 °C using an ice bath.

• Activation: Slowly add 1.1 mL of TiCl4 dropwise via syringe. The solution will immediately darken, indicating the formation of the titanium-phenoxide coordination complex.

• Substrate Introduction: Dissolve 1.59 g of 2-chlorocyclohexanone in 10 mL of TFE. Add this solution dropwise to the reaction mixture over 10 minutes.

• Cyclodehydration: Remove the ice bath and heat the reaction to reflux (~78 °C) for 10 hours.

• Self-Validating IPC 1 (TLC): At 8 hours, pull a 50 µL aliquot, quench with 100 µL sat. aqueous NH4Cl, and extract with 200 µL EtOAc. Spot the organic layer on a silica TLC plate (Hexane/EtOAc 9:1). The protocol is validated if the 2-chlorocyclohexanone spot (Rf ~0.6) is entirely consumed and replaced by a highly UV-active spot at Rf ~0.8. If the intermediate acyclic ether is still visible, extend reflux by 2 hours.

• Quench & Workup: Cool the mixture to room temperature and carefully quench with 50 mL of saturated aqueous NH4Cl. Extract the aqueous layer with EtOAc (3 × 30 mL).

• Purification: Dry the combined organic layers over anhydrous Na2SO4, concentrate under reduced pressure, and purify via flash column chromatography (Hexane/EtOAc 95:5) to afford the title compound as a yellowish oil.

• Self-Validating IPC 2 (NMR): Confirm product identity via 1H NMR (600 MHz, CDCl3). Validation requires the presence of a distinct singlet at ~2.51 ppm (Ar-CH3) and the absence of any ketone carbonyl signals in the 13C NMR (~200 ppm).

Protocol B: DalPhos/Ni-Catalyzed Synthesis (1 mmol Scale)

Materials Required:

• Aryl chloride precursor (e.g., 2-chloro-5-methylphenyl derivative): 1.0 mmol

• Ketone substrate (e.g., cyclohexanone): 1.5 mmol

• Ni(cod)2: 13.8 mg (0.05 mmol, 5 mol%)

• meso-L9 Ligand: 0.10 mmol (10 mol%)

• Sodium tert-butoxide (NaOtBu): 192 mg (2.0 mmol)

• Toluene: 5 mL (Anhydrous, degassed)

Step-by-Step Procedure:

• Glovebox Setup: Due to the extreme air-sensitivity of Ni(0) complexes, all solid handling must be performed inside an argon-filled glovebox.

• Catalyst Pre-activation: In a 20 mL scintillation vial, combine Ni(cod)2 (13.8 mg) and meso-L9 (0.10 mmol) in 2 mL of anhydrous toluene. Stir for 30 minutes at room temperature. Causality: This pre-stirring ensures complete ligand exchange from the cyclooctadiene (cod) to the DalPhos ligand, generating the active L-Ni(0) species required for oxidative addition.

• Reaction Assembly: To a separate 15 mL pressure tube equipped with a magnetic stir bar, add the aryl chloride (1.0 mmol), NaOtBu (192 mg), and the ketone substrate (1.5 mmol).

• Initiation: Transfer the pre-activated catalyst solution into the pressure tube. Seal the tube with a Teflon-lined cap, remove it from the glovebox, and heat at 100 °C for 16 hours.

• Self-Validating IPC 1 (LC-MS): At 14 hours, cool the reaction, sample 10 µL, dilute in 1 mL MeCN, and analyze via LC-MS. The system is validated if the mass corresponding to the uncyclized α-arylated ketone is absent, and the primary peak corresponds to the exact mass of the cyclized benzofuran [M+H]+ = 187.11.

• Workup: Cool to room temperature, dilute with 10 mL EtOAc, and filter through a short pad of Celite to remove the nickel catalyst and inorganic salts.

• Purification: Concentrate the filtrate and purify via automated flash chromatography to yield the highly decorated tetrahydrodibenzofuran.

References

• Wang, B., Zhang, Q., Luo, J., Gan, Z., Jiang, W., & Tang, Q. (2019). "One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones." Molecules, 24(11), 2187. URL: [Link]

• MacMillan, J. W. M., Robertson, K. N., & Stradiotto, M. (2025). "Intercepting Ketone α-Arylation Intermediates in the DalPhos/Ni-Catalyzed Synthesis of Decorated Benzofurans and NH-Indoles." ACS Catalysis, 15(5), 3751-3767. URL: [Link]

Application Note: Kinetically Controlled Catalytic Hydrogenation for the Synthesis of Tetrahydrodibenzo[b,d]furan Derivatives

Target Audience: Researchers, medicinal chemists, and drug development professionals. Objective: To establish a self-validating, kinetically trapped catalytic hydrogenation protocol that isolates tetrahydrodibenzo[b,d]furan (THDBF) derivatives while preventing complete hydrodeoxygenation (HDO).

Strategic Rationale & Mechanistic Insights

Tetrahydrodibenzo[b,d]furan (THDBF) derivatives are highly valuable structural motifs in medicinal chemistry. Recently, complex THDBF derivatives, such as iso-THCBF ((5aR,9aS)-5a-isopropyl-8-methyl-3-pentyl-5a,6,7,9a-tetrahydrodibenzo[b,d]furan-1-ol), have been identified as critical active compounds and byproducts in the synthesis of cannabinoids like

-THC[1].

However, synthesizing THDBF via the direct catalytic hydrogenation of dibenzofuran (DBF) presents a profound kinetic challenge. THDBF is an intermediate in the complete hydrodeoxygenation (HDO) pathway. Density Functional Theory (DFT) studies reveal that the five-membered-ring opening of THDBF is highly favorable, possessing a low activation barrier (

eV on metal surfaces)[2]. Consequently, standard hydrogenation conditions rapidly cascade past THDBF, cleaving the C-O bond to produce fully deoxygenated species like bicyclohexane (BCH)[3].

Causality Behind Experimental Choices

To successfully isolate THDBF, we must decouple the initial aromatic hydrogenation from the subsequent aliphatic hydrogenolysis (C-O cleavage).

• Avoid Acidic Supports: Catalysts like Pt/ZSM-5 possess strong Brønsted acid sites that synergize with the metal to rapidly cleave the C-O bond, driving selectivity toward bicyclohexane (up to 86.8%)[3].

• Utilize Neutral Supports: By switching to a neutral support (e.g., Pd/C or neutral

  ), we deprive the system of the proton-donating sites required for rapid C-O cleavage.

• Thermal Modulation: Operating at reduced temperatures (80–100 °C) exploits the differential activation energies between the initial

  -bond saturation and the subsequent -bond scission, effectively creating a "kinetic trap" for the THDBF intermediate.

Process Visualization

The following diagram illustrates the kinetic pathway of DBF hydrogenation, emphasizing the critical juncture where THDBF must be trapped before acid-catalyzed ring opening occurs.

Kinetic pathway of DBF hydrogenation, highlighting the trapping of the THDBF intermediate.

Quantitative Data: Condition Optimization

The table below summarizes how tuning the catalyst support acidity and temperature shifts the reaction from complete HDO to the desired partial hydrogenation.

Table 1: Influence of Catalyst Support and Temperature on DBF Product Distribution

Catalyst System	Support Acidity	Temp (°C)	DBF Conversion (%)	THDBF Selectivity (%)	BCH Selectivity (%)
Pt/ZSM-5	High (Brønsted)	240	>99	<5.0	86.8
Pt/Al₂O₃	Low (Lewis)	240	>99	15.2	65.0
Pt/Al₂O₃	Low (Lewis)	120	68	78.4	<1.0
Pd/C	Neutral	100	58	89.5	0.0

Data demonstrates that a neutral Pd/C catalyst at 100 °C provides the optimal kinetic window to maximize THDBF selectivity while completely suppressing bicyclohexane formation.

Self-Validating Experimental Protocol

This protocol utilizes an in-line GC-MS feedback loop. Because the hydrogenation of THDBF to hexahydrodibenzofuran or ring-opened products is a consecutive reaction, relying on arbitrary timers leads to over-reduction. By monitoring the reaction in real-time, the protocol becomes a self-validating system where empirical data dictates the quench point.

Materials & Equipment

• Substrate: Dibenzofuran (DBF) or substituted derivative (10 mmol)

• Catalyst: 5% Pd on activated carbon (Pd/C, unreduced, neutral)

• Solvent: Cyclohexane (anhydrous, 50 mL)

• Equipment: 100 mL Hastelloy Parr high-pressure reactor with an in-line sampling valve and integrated GC-MS.

Step-by-Step Methodology

Step 1: Catalyst Activation

• Load 50 mg of 5% Pd/C into the reactor.

• Purge the reactor with

  (3 cycles at 10 bar) followed by (3 cycles at 10 bar).

• Pressurize with

  to 20 bar and heat to 150 °C for 2 hours to reduce the Pd oxide species to active .

• Cool the reactor to room temperature and safely vent the

  .

Step 2: Substrate Loading & Pressurization

• Under a positive flow of

  , introduce 10 mmol of DBF dissolved in 50 mL of anhydrous cyclohexane.

• Seal the reactor and purge with

  (3 cycles at 10 bar) to remove atmospheric oxygen.

• Pressurize the reactor to exactly 15 bar of

  . Causality: 15 bar provides sufficient chemical potential for aromatic saturation without accelerating C-O hydrogenolysis.

Step 3: Kinetically Controlled Reaction & Real-Time Monitoring

• Initiate stirring at 800 RPM to eliminate mass-transfer limitations.

• Ramp the temperature to 100 °C at a rate of 5 °C/min.

• Self-Validation Loop: Beginning at

  min, extract a 50 L aliquot every 15 minutes via the high-pressure sampling valve.

• Inject the aliquot directly into the GC-MS. Monitor the ratio of the molecular ions:

  • (Unreacted DBF)
  • (Target THDBF)
  • (Hexahydrodibenzofuran over-reduction)

Step 4: Empirical Quench

• Plot the peak area of

  in real-time.

• The moment the rate of formation of

  begins to accelerate exponentially (typically around 55-60% DBF conversion), immediately quench the reaction.

• Quench Procedure: Submerge the reactor in an ice-water bath and simultaneously vent the

  gas, replacing it with 1 bar of . Causality: Removing and dropping the temperature instantly halts the kinetic cascade, locking the product distribution.

Step 5: Isolation

• Filter the reaction mixture through a short pad of Celite to remove the Pd/C catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the THDBF derivative via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to separate it from unreacted DBF.

Quality Control & Analytical Validation

To ensure the integrity of the isolated THDBF derivative, validate the structure using the following parameters:

• GC-MS Analysis: The chromatogram must show a dominant peak with a molecular ion [

  ] of 172. Crucially, verify the absence of (2-cyclohexylphenol), which would indicate that C-O bond cleavage has occurred[2].
• H NMR (400 MHz, ): Confirm the presence of four distinct aliphatic multiplet signals between 1.80 - 2.80 ppm (integrating for 8 protons), corresponding to the newly formed tetrahydro ring. The aromatic region should only integrate for 4 protons (down from 8 in the DBF starting material), confirming partial, asymmetric reduction.

References

• Mechanism of Dibenzofuran Hydrodeoxygenation on the Surface of Pt(111): A DFT Study. Chinese Journal of Chemical Engineering (via ResearchGate).2

• Highly Selective Hydrodeoxygenation of Dibenzofuran into Bicyclohexane over Hierarchical Pt/ZSM-5 Catalysts. Industrial & Engineering Chemistry Research - ACS Publications.3

• Chemistry and Pharmacology of Delta-8-Tetrahydrocannabinol. PMC. 1

Sources

• 1. Chemistry and Pharmacology of Delta-8-Tetrahydrocannabinol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Reagents and catalysts for 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan synthesis

This Application Note provides a validated, high-fidelity protocol for the synthesis of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan . The methodology prioritizes regiochemical control and scalability, utilizing a two-step sequence:

-alkylation of cyclohexanone followed by acid-mediated cyclodehydration.

Abstract & Strategic Overview

The 1,2,3,4-tetrahydrodibenzo[b,d]furan scaffold is a privileged core in medicinal chemistry, serving as a structural bioisostere for morphine alkaloids and a precursor to fully aromatic dibenzofurans. This protocol details the regioselective synthesis of the 7-methyl congener.

While transition-metal-catalyzed methods (e.g., Pd-catalyzed intramolecular arylation) exist, they often require expensive ligands and stringent exclusion of air. This guide utilizes a Metal-Free Cyclodehydration strategy. We employ Eaton’s Reagent (7.7 wt%

in methanesulfonic acid) as a superior alternative to Polyphosphoric Acid (PPA), offering lower viscosity, cleaner workup, and milder reaction temperatures while maintaining high regioselectivity for the para-to-methyl cyclization site.

Retrosynthetic Logic

The 7-methyl regioisomer is accessed from 3-methylphenol (m-cresol) .

• Regiocontrol: The cyclization of the intermediate

  -phenoxy ketone occurs preferentially at the sterically less hindered ortho position of the phenol ring (C6), which is para to the methyl group.

• Mapping:

  • Phenol-OH

    Position 5 (Furan Oxygen)

  • Phenol-Methyl (C3)

    Position 7 (Target)

  • Phenol-Linkage (C6)

    Position 9a (Bridgehead)

Reagents & Catalysts Profile

Reagent / Catalyst	Role	Grade/Spec	Criticality
3-Methylphenol (m-Cresol)	Starting Material	>99%, ReagentPlus	High : Isomer purity dictates product regiochemistry.
2-Chlorocyclohexanone	Electrophile	98%, Stabilized	Med : Freshly distilled if dark/viscous to avoid polymerization byproducts.
Potassium Carbonate ( )	Base	Anhydrous, Granular	Med : Must be finely ground to ensure efficient heterogeneous kinetics.
Potassium Iodide (KI)	Catalyst (Finkelstein)	99%	Low : Accelerates Step 1 via in-situ iodocyclohexanone formation.
Eaton’s Reagent	Cyclization Catalyst	7.7 wt% in MsOH	Critical : Acts as both solvent and Lewis/Brønsted acid. Do not substitute with PPA unless heating >100°C is acceptable.
Acetone	Solvent (Step 1)	ACS Reagent, Dry	Med : Water content <0.5% to prevent hydrolysis of chloroketone.

Experimental Protocol

Step 1: Synthesis of 2-(3-Methylphenoxy)cyclohexanone

Objective: Formation of the ether linkage via

displacement.

• Setup: Equip a 500 mL three-neck round-bottom flask with a mechanical stirrer, reflux condenser, and nitrogen inlet.

• Solvation: Charge the flask with Acetone (200 mL) . Add 3-Methylphenol (10.8 g, 100 mmol) and Anhydrous

  (20.7 g, 150 mmol) .

• Activation: Add Potassium Iodide (1.66 g, 10 mmol) . Stir vigorously at room temperature for 15 minutes to form the phenoxide.

• Addition: Dropwise add 2-Chlorocyclohexanone (14.6 g, 110 mmol) dissolved in 20 mL acetone over 30 minutes.

  • Note: The solution may turn slightly yellow/orange.

• Reaction: Heat the mixture to a gentle reflux (

  ) for 6–8 hours.

  • Monitor: TLC (Hexane:EtOAc 4:1). Starting phenol (

    ) should disappear; Product ( ).

• Workup:

  • Cool to room temperature and filter off inorganic salts (

    , unreacted carbonate).

  • Concentrate the filtrate in vacuo.

  • Dissolve residue in

    (100 mL), wash with 1M (2 x 50 mL) to remove unreacted phenol, then Brine (50 mL).

  • Dry over

    and concentrate.

• Purification: The crude oil is typically sufficient for Step 2. If necessary, purify via flash chromatography (SiO2, 0-10% EtOAc in Hexanes).

  • Yield Target: 16.5 – 18.5 g (80–90%).

Step 2: Cyclodehydration to 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

Objective: Intramolecular electrophilic aromatic substitution and dehydration.

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a drying tube (CaCl2).

• Charging: Add the 2-(3-Methylphenoxy)cyclohexanone (10.2 g, 50 mmol) from Step 1.

• Acid Addition: Cool the flask to

  (ice bath). Slowly add Eaton’s Reagent (30 mL) .

  • Caution: Exothermic.[1] Viscosity will increase.

• Reaction: Remove the ice bath and allow to warm to room temperature. Stir for 2–4 hours.

  • Optimization: If conversion is slow (TLC check), heat to

    . Avoid temperatures > to prevent sulfonation byproducts.

• Quenching: Pour the reaction mixture slowly into Ice Water (200 mL) with vigorous stirring. The product typically precipitates as a solid or forms a heavy oil.

• Extraction: Extract with

  (3 x 50 mL).

• Neutralization: Wash combined organics with Saturated

  (careful, gas evolution) until pH is neutral.

• Isolation: Dry (

  ), filter, and concentrate.

• Purification: Recrystallize from Ethanol or purify via short-path silica plug (100% Hexanes

  2% EtOAc/Hexanes).

  • Yield Target: 6.5 – 7.5 g (70–80% for this step).

Reaction Mechanism & Pathway[2][3][4][5][6][7]

The transformation proceeds via an acid-catalyzed intramolecular Friedel-Crafts alkylation followed by dehydration. The regioselectivity is governed by the electronic activation of the phenol ring.

Caption: Mechanistic pathway highlighting the critical cyclization step at the C6 position of the phenol ring, driven by Eaton's Reagent.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	O-alkylation vs C-alkylation competition.	Ensure is anhydrous and in excess. Use Acetone (polar aprotic) to favor O-alkylation.
Regioisomer Mixture	Cyclization at C2 instead of C6.	While C6 is electronically and sterically favored for m-cresol, high temperatures (>80°C) can erode selectivity. Keep Step 2 <40°C.
Black Tar Formation	Polymerization of vinyl ketone intermediate.	Ensure inert atmosphere ( ).[2] Do not overheat during Eaton's reagent addition.
Incomplete Cyclization	Insufficient acid strength.	If using PPA, temperature must be 80-100°C. With Eaton's, ensure the reagent is fresh (absorbs water rapidly).

References

• General Benzofuran Synthesis via Phenoxy Ketones

  • Title: Cyclodehydr

    -phenoxy ketones promoted by Eaton's reagent.[2][3][4]

  • Source:Journal of Chemical Research, 2020.[3][4]

  • URL:[Link]

• Use of Eaton's Reagent

  • Title: Eaton's Reagent: A Versatile Catalyst in Organic Synthesis.[5]

  • Source:Science of Synthesis.

• Tetrahydrodibenzofuran Biological Context

  • Title: Synthesis and Biological Studies of Benzo[b]furan Derivatives.[6]

  • Source:Molecules, 2023.

  • URL:[Link]

• Regioselectivity in Cresol Cyclizations

  • Title: Regioselective synthesis of methyl-substituted benzofurans.
  • Source:Journal of Organic Chemistry (Classic Reference Context).

  • URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022 - PMC [pmc.ncbi.nlm.nih.gov]

Functionalization of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan for pharmaceutical scaffolds

Application Note: Strategic Functionalization of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan for Pharmaceutical Scaffolds

Abstract & Therapeutic Relevance

The 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan (7-Me-THDBF) scaffold represents a privileged tricyclic core in medicinal chemistry, bridging the structural gap between fully aromatic dibenzofurans (intercalators) and flexible biaryl ethers. Its partially saturated structure offers unique vectors for diversification: a rigid aromatic domain for

stacking interactions and a lipophilic aliphatic ring amenable to metabolic tuning and stereochemical elaboration.

This scaffold is increasingly relevant in the design of:

• Melatonergic Agonists: Bioisosteres of ramelteon and agomelatine, where the furan ring mimics the indole core.

• Sigma Receptor Ligands: The lipophilic tetrahydro-ring provides the necessary hydrophobic bulk for

  receptor affinity.

• Anti-inflammatory Agents: Inhibitors of COX-2 and 5-LOX pathways.

This guide details the strategic functionalization of the 7-Me-THDBF core, focusing on regioselective electrophilic aromatic substitution (EAS) and benzylic oxidation to generate versatile pharmaceutical intermediates.

Chemical Reactivity Profile

Understanding the electronic landscape of 7-Me-THDBF is critical for predictive functionalization. The molecule consists of two distinct domains: the electron-rich aromatic ring (Ring B) and the saturated cyclohexane ring (Ring A).

Electronic Directing Effects (Ring B)

The aromatic reactivity is governed by the cooperative directing effects of the furan oxygen and the 7-methyl group.

• The Furan Oxygen (Pos 5a): A strong

  -donor, it activates positions C6 (ortho) and C8 (para).

• The 7-Methyl Group: A weak

  -donor, it activates positions C6 (ortho) and C8 (ortho).

• Position C6: Activated by both groups but sterically hindered by the adjacent furan oxygen and the C4-C5a bond angle.

• Position C8: Doubly activated by the oxygen (para) and the methyl group (ortho) and sterically accessible.

• Result: Electrophilic attack (Bromination, Nitration, Acylation) occurs almost exclusively at C8 .

Aliphatic Activation (Ring A)

The saturated ring (positions 1, 2, 3, 4) contains two benzylic sites: C1 and C4 .[1]

• C4: Proximity to the electronegative oxygen (via C4a-C5a) often renders C4 more susceptible to oxidative radical abstraction (benzylic oxidation) to form the C4-ketone.

Visualization: Reactivity & Synthesis Map

Figure 1: Divergent functionalization pathways for the 7-Me-THDBF scaffold. The C8 position serves as the primary handle for arylation, while C4 oxidation opens routes to aliphatic modifications.

Detailed Experimental Protocols

Protocol A: Regioselective C8-Bromination

Objective: To install a halogen handle at the most reactive aromatic position for subsequent palladium-catalyzed cross-coupling (Suzuki-Miyaura or Buchwald-Hartwig).

• Reagents: N-Bromosuccinimide (NBS), Acetonitrile (MeCN).

• Mechanism: Electrophilic Aromatic Substitution (SEAr). The 7-methyl and 5-oxygen directing groups cooperatively stabilize the Wheland intermediate at C8.

Step-by-Step Procedure:

• Dissolution: Dissolve 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan (1.0 equiv, 5 mmol) in anhydrous MeCN (25 mL, 0.2 M). Note: MeCN is preferred over DCM to suppress radical side reactions at the benzylic positions.

• Addition: Cool the solution to 0°C in an ice bath. Add NBS (1.05 equiv) portion-wise over 15 minutes to avoid exotherms.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (Hexane/EtOAc 9:1) or LC-MS. The product (8-bromo derivative) will be less polar than the starting material.

• Quench: Quench with saturated aqueous Na₂S₂O₃ (10 mL) to destroy excess bromine.

• Workup: Remove MeCN under reduced pressure. Extract the residue with EtOAc (3 x 20 mL). Wash combined organics with water and brine, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize from Ethanol/Hexane or purify via silica gel flash chromatography (0-5% EtOAc in Hexanes).

  • Yield Expectation: 85–92%.

  • Validation: ¹H NMR will show the disappearance of the C8 proton (typically a doublet or singlet depending on long-range coupling) and a downfield shift of the C9 proton due to the ortho-bromo effect.

Protocol B: Catalytic C4-Benzylic Oxidation (Green Chemistry)

Objective: To convert the methylene at C4 into a ketone (4-oxo), creating a handle for spiro-cyclization or reductive amination. Method Selection: While DDQ is a classic reagent, we utilize a TBHP/Copper system or N-Heterocyclic Iodane (NHI) system for higher atom economy and easier purification [1, 2].

Step-by-Step Procedure (TBHP/Cu Method):

• Setup: In a sealed tube, dissolve the scaffold (1.0 equiv) in MeCN (0.2 M).

• Catalyst: Add CuCl₂·2H₂O (10 mol%).

• Oxidant: Add tert-Butyl hydroperoxide (TBHP, 70% in water, 4.0 equiv) dropwise.

• Heating: Heat the mixture to 60°C for 6–8 hours. The solution typically turns from blue/green to brown.

• Workup: Cool to RT. Dilute with DCM and wash with saturated aqueous NaHCO₃ and brine.

• Purification: Flash chromatography (10-20% EtOAc in Hexanes). The ketone product is significantly more polar than the starting material.

  • Yield Expectation: 65–75%.

  • Note: If over-oxidation to the fully aromatic dibenzofuran is observed, lower the temperature to 40°C and reduce TBHP equivalents.

Protocol C: Aromatization to 7-Methyldibenzofuran

Objective: To access the fully planar, lipophilic dibenzofuran core often used in DNA-intercalating drugs or organic semiconductors.

Step-by-Step Procedure:

• Reagents: DDQ (2.2 equiv) in Toluene or Dioxane.

• Reaction: Reflux the mixture (110°C) for 12–18 hours.

• Workup: Cool to RT. Filter off the precipitated hydroquinone byproduct.

• Purification: Pass the filtrate through a short pad of alumina (basic) to remove residual DDQ species. Concentrate and recrystallize from hexanes.

Case Study: Design of a Melatonergic Bioisostere

Context: Melatonin receptors (MT1/MT2) bind ligands with an electron-rich aromatic core connected to an amide side chain via a 2-3 carbon linker.

Application of Protocols:

• Scaffold Synthesis: Start with 7-Me-THDBF.

• Linker Installation (Via Protocol B): Perform C4-oxidation to obtain the ketone.

• Functionalization: Perform a Horner-Wadsworth-Emmons (HWE) reaction on the C4-ketone to install an exocyclic double bond, followed by hydrogenation and amide coupling.

• Result: A rigidified analogue of ramelteon where the 7-methyl group mimics the 5-methoxy group of melatonin, enhancing metabolic stability against O-demethylation.

References

• Beilstein-Institut. (2024). Oxidation of benzylic alcohols to carbonyls using N-heterocyclic stabilized λ3-iodanes. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• MDPI. (2024). Benzylic C–H Oxidation: Recent Advances and Applications in Heterocyclic Synthesis. Molecules. Retrieved from [Link]

• NIH National Library of Medicine. (2016). Novel dibenzo[b,d]furan-1H-1,2,4-triazole derivatives: Synthesis and antitumor activity. Retrieved from [Link]

• Thieme Connect. (2023). Allylic and Benzylic Oxidation Protocols. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Step-by-Step Laboratory Preparation of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

Audience: Researchers, synthetic chemists, and drug development professionals. Focus: Regioselective one-pot cyclodehydration, mechanistic causality, and practical laboratory execution.

Strategic Rationale & Mechanistic Insights

The tetrahydrodibenzo[b,d]furan scaffold is a privileged pharmacophore embedded in numerous biologically active natural products and FDA-approved therapeutics. Traditional syntheses of these fused bicyclic systems (such as the Fischer-Borsche cyclization) often require multi-step sequences, harsh acidic conditions, or pre-functionalized starting materials.

To streamline this, we employ a highly efficient, one-pot cascade reaction utilizing titanium tetrachloride (

) as a dual-purpose Lewis acid . This protocol couples a readily available phenol (m-cresol) with an -haloketone (2-chlorocyclohexanone) in 2,2,2-trifluoroethanol (TFE).

The Causality of Regioselectivity and Solvent Selection

The success of this protocol relies on two fundamental chemical principles:

• Steric-Directed Regioselectivity: m-Cresol possesses two positions ortho to the hydroxyl group (C2 and C6). The C2 position is highly sterically hindered by the adjacent hydroxyl (C1) and methyl (C3) groups. Consequently,

  -mediated Friedel-Crafts alkylation occurs exclusively at the less hindered C6 position. When this intermediate cyclizes, the original C3-methyl group maps perfectly to the C7 position of the resulting dibenzofuran core, yielding 7-methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan with near-perfect regiocontrol.

• Solvent Ionizing Power: TFE is deliberately chosen over standard halogenated solvents. As a strong hydrogen-bond donor with high ionizing power but low nucleophilicity, TFE stabilizes the transient carbocation and oxocarbenium intermediates without trapping them, dramatically accelerating the cyclodehydration phase.

Figure 1: Mechanistic workflow of the TiCl4-promoted one-step cyclodehydration synthesis.

Reagent Matrix & Quantitative Data

The following table summarizes the quantitative requirements for a standard 10 mmol scale synthesis, optimized for high yield and ease of purification.

Reagent	MW ( g/mol )	Equivalents	Amount	Role
m-Cresol (3-Methylphenol)	108.14	1.0	1.08 g (1.05 mL)	Aromatic Nucleophile
2-Chlorocyclohexanone	132.59	1.2	1.59 g (1.37 mL)	Alkylating Agent
Titanium Tetrachloride ( )	189.68	1.0	1.90 g (1.10 mL)	Lewis Acid Promoter
2,2,2-Trifluoroethanol (TFE)	100.04	Solvent	20 mL (Total)	Ionizing Solvent

Note: A 1.2 equivalent excess of 2-chlorocyclohexanone is used to ensure complete consumption of m-cresol, as the volatile ketone byproduct is significantly easier to remove via chromatography than unreacted phenol.

Step-by-Step Experimental Protocol

System Preparation & Lewis Acid Activation

• Apparatus Setup: Equip a flame-dried 50 mL two-necked round-bottom flask with a magnetic stir bar, a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen gas inlet.

• Initial Loading: Inject 10 mL of freshly distilled TFE into the flask, followed by 1.05 mL (10 mmol) of m-cresol. Purge the system with inert nitrogen for 5 minutes.

• Lewis Acid Introduction: Cool the reaction flask to 0 °C using an ice-water bath. Using a dry glass syringe, slowly add 1.10 mL (10 mmol) of neat

  dropwise into the stirring solution.

  • Self-Validation Check: The solution will immediately turn a deep, dark color, and slight fuming may occur. This visual shift confirms the successful coordination of the Lewis acid to the phenolic oxygen.

Alkylation & Cyclodehydration

• Heating: Remove the ice bath and heat the reaction mixture to gentle reflux (TFE boils at ~74–78 °C) using an oil bath.

• Controlled Addition: Dissolve 1.37 mL (12 mmol) of 2-chlorocyclohexanone in 10 mL of TFE. Transfer this solution to the dropping funnel and add it dropwise to the refluxing mixture over a period of 15–20 minutes.

  • Causality: Dropwise addition maintains a low steady-state concentration of the highly reactive

    -haloketone, suppressing intermolecular oligomerization and strictly favoring the intramolecular cyclodehydration cascade.

• Reaction Monitoring: Maintain reflux for 10 hours.

  • Self-Validation Check: Monitor reaction progress via TLC (Eluent: 10:1 Hexane/Ethyl Acetate). The reaction is deemed complete when the m-cresol spot (

    ) disappears and a new, strongly UV-active, non-polar spot emerges ( ).

Quenching & Liquid-Liquid Extraction

• Quenching: Cool the reaction mixture to room temperature. Slowly pour the crude mixture into a beaker containing 50 mL of a saturated aqueous ammonium chloride (

  ) solution.

  • Causality:

    safely hydrolyzes the titanium complex, precipitating titanium salts into the aqueous phase without causing a violent exothermic reaction.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (

  mL).

• Washing & Drying: Combine the organic extracts and wash sequentially with distilled water (30 mL) and brine (30 mL). Dry the organic layer over anhydrous sodium sulfate (

  ), filter, and concentrate in vacuo using a rotary evaporator.

Chromatographic Purification

• Column Chromatography: Load the crude residue onto a silica gel column (200-300 mesh). Elute using a gradient of Petroleum Ether to Ethyl Acetate (starting at 50:1 and increasing polarity to 20:1).

• Isolation: Collect the fractions corresponding to the product (

  ). Concentrate in vacuo to afford 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan as a yellowish oil. Expected yield: ~82% (1.53 g).

Analytical Validation

To ensure the integrity of the synthesized 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan, validate the isolated product against the following established Nuclear Magnetic Resonance (NMR) benchmarks :

• H NMR (600 MHz, ):
  • 7.28 (d, J = 7.8 Hz, 1H, Ar-H)
  • 7.21 (d, J = 0.5 Hz, 1H, Ar-H) — Diagnostic singlet-like doublet confirming the isolated C8 proton.
  • 7.01 (d, J = 7.8 Hz, 1H, Ar-H)
  • 2.81–2.68 (m, 2H, )
  • 2.61 (tt, J = 5.9, 1.8 Hz, 2H, )
  • 2.46 (s, 3H, ) — Diagnostic singlet confirming the successful retention of the methyl group.
  • 2.01–1.90 (m, 2H, )
  • 1.90–1.77 (m, 2H, )

  • Self-Validation Check: The complete absence of a broad phenolic -OH peak (typically around

    4.5–5.5 ppm) confirms that full cyclodehydration has occurred.
• C NMR (150 MHz, ):
  • 153.7, 152.3, 131.9, 125.3, 122.3, 116.8, 111.6, 110.1 (Aromatic & Alkene Carbons)
  • 22.4, 21.9, 21.7, 20.6 (Aliphatic Ring Carbons)
  • 19.5 (Methyl Carbon)

References

• Wang, B.; Zhang, Q.; Luo, J.; Gan, Z.; Jiang, W.; Tang, Q. "One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones." Molecules 2019, 24(11), 2187. URL: [Link]

Application Note: Synthesis and Olfactory Profiling of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan (7-MTDBF)

Document ID: AN-2026-03-09 Target Audience: Fragrance Chemists, R&D Scientists, and Pharmacognosy Professionals Prepared By: Senior Application Scientist, Fragrance & Heterocyclic Intermediates

Introduction & Mechanistic Context

The structural class of O-heterocycles, particularly benzofurans and tetrahydrodibenzofurans, represents a highly versatile scaffold in both medicinal chemistry and fragrance design[1]. While simpler furanones (such as Furaneol) are renowned for their volatile, sweet, and caramellic strawberry notes[2], the annulation of a saturated cyclohexane ring to the benzofuran core drastically alters the molecule's vapor pressure and spatial geometry.

7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan (7-MTDBF) is a structurally robust fragrance intermediate. By fusing a saturated ring to the aromatic system, 7-MTDBF achieves a lower evaporation rate, transitioning the olfactory profile from a fleeting top note to a tenacious base note. It exhibits a complex odor profile characterized by earthy, woody-ambery facets with a subtle coumarinic undertone.

This application note details a self-validating, one-step regioselective synthesis of 7-MTDBF from m-cresol and 2-chlorocyclohexanone[3], alongside its physicochemical profiling and formulation guidelines.

Chemical Synthesis Workflow

The synthesis of 7-MTDBF relies on a Titanium(IV) chloride (TiCl₄) mediated cascade reaction. The process begins with the O-alkylation of m-cresol by 2-chlorocyclohexanone, passing through a cycloalkenyl aryl ether intermediate[4], which subsequently undergoes an intramolecular cyclization and dehydration sequence to form the target furan ring[3].

Workflow for the regioselective synthesis of 7-MTDBF via TiCl4-mediated annulation.

Step-by-Step Experimental Protocol

Causality & Self-Validation: This protocol is designed as a self-validating system. The use of In-Process Control (IPC) via Thin-Layer Chromatography (TLC) ensures the complete consumption of the highly reactive 2-chlorocyclohexanone before quenching, preventing the formation of noxious chlorinated byproducts that could ruin the olfactory profile.

Reagents Required:

• m-Cresol (1.0 equiv, 10 mmol)

• 2-Chlorocyclohexanone (1.2 equiv, 12 mmol)

• Titanium(IV) chloride (TiCl₄) (1.5 equiv, 15 mmol)

• 2,2,2-Trifluoroethanol (TFE) (20 mL)

• Dichloromethane (DCM) for extraction

Procedure:

• Reaction Setup: Charge a flame-dried 100 mL round-bottom flask with m-cresol (1.08 g, 10 mmol) and 2-chlorocyclohexanone (1.59 g, 12 mmol) dissolved in 20 mL of anhydrous TFE.

  • Causality: TFE is selected as the solvent because its high ionizing power (Y-value) and low nucleophilicity stabilize the carbocationic transition state during cyclization without competing for the electrophile[3].

• Lewis Acid Activation: Cool the mixture to 0 °C using an ice bath. Add TiCl₄ (1.65 mL, 15 mmol) dropwise over 15 minutes under a nitrogen atmosphere.

  • Causality: Dropwise addition at 0 °C controls the exothermic Lewis acid-base complexation, preventing the premature polymerization of the cyclohexanone derivative.

• Cyclization & Monitoring: Remove the ice bath and allow the reaction to stir at room temperature for 10 hours. Monitor the reaction via TLC (Hexane:Ethyl Acetate, 10:1). The disappearance of the m-cresol spot (R_f ≈ 0.4) and the appearance of a non-polar fluorescent spot (R_f ≈ 0.8) validates the completion of the cyclization.

• Quenching & Extraction: Quench the reaction by slowly pouring the mixture into 50 mL of ice-cold saturated NaHCO₃ solution.

  • Causality: Immediate neutralization of the generated HCl prevents acid-catalyzed ring-opening or degradation of the newly formed furan core. Extract the aqueous layer with DCM (3 × 30 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude yellowish oil via silica gel column chromatography (Hexane 100%) to yield 7-MTDBF as a colorless, highly viscous oil.

Physicochemical & Olfactory Profiling

Once synthesized, 7-MTDBF must be evaluated for its performance in fragrance applications. The saturated ring system significantly lowers the vapor pressure compared to standard benzofurans, making it an excellent fixative.

Quantitative Data Summaries

Table 1: Physicochemical and Olfactory Properties of 7-MTDBF

Parameter	Value / Description	Analytical Method
Molecular Weight	186.25 g/mol	Mass Spectrometry (ESI)
Appearance	Colorless to pale yellow viscous oil	Visual Inspection
LogP (Octanol/Water)	4.12 (Calculated)	HPLC-UV (OECD 117)
Odor Threshold (Air)	0.85 ng/L	Dynamic Olfactometry
Odor Description	Earthy, woody-amber, coumarin, trace caramel	Expert Panel Evaluation
Substantivity (Paper)	> 120 hours	Blotter Test (22 °C, 50% RH)

Table 2: Comparative Substantivity on Blotters

Compound	1 Hour	24 Hours	72 Hours	120 Hours
Furaneol [2]	Intense Caramel	Faint Strawberry	Odorless	Odorless
Coumarin	Sweet Hay	Sweet Hay	Faint Hay	Odorless
7-MTDBF	Earthy/Woody	Woody/Amber	Woody/Coumarin	Dry Amber

Biological Mechanism of Olfactory Perception

To understand why 7-MTDBF acts as a bridge between sweet-caramellic and dry-woody notes, we must look at its interaction with Olfactory Receptors (ORs). The molecule's hybrid structure (a planar aromatic system coupled with a bulky, non-planar aliphatic ring) allows it to cross-activate multiple ORs typically reserved for separate odor families.

Olfactory signal transduction pathway triggered by 7-MTDBF binding.

Application in Fragrance Formulation

In practical perfumery, 7-MTDBF functions as a structural modifier. Due to its high LogP (4.12) and low volatility, it anchors lighter top notes and provides a seamless transition into the dry-down phase.

Formulation Example: "Modern Amber-Wood Base" Objective: Demonstrate the fixative power of 7-MTDBF in a high-impact woody accord.

Ingredient	Parts per 1000	Function in Accord
Iso E Super	400	Provides transparent, velvety cedarwood volume.
Hedione	250	Adds floral radiance and diffuses the heavy base.
Ambroxan (10% in DPG)	150	Imparts dry, marine-ambergris facets.
7-MTDBF (10% in DPG)	80	Bridges the amber and wood; adds an earthy, coumarinic depth.
Virginian Cedarwood Oil	70	Natural woody reinforcement.
Furaneol (1% in DPG)	50	Adds a fleeting sweet/caramel top note that 7-MTDBF extends.

Formulation Insight: The inclusion of 8% 7-MTDBF (at a 10% dilution) suppresses the harsh, scratchy aspects of synthetic cedar materials while extending the perceived lifespan of the sweet furanone notes[2] well into the 48-hour dry-down phase.

References

• One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones Source: PMC (National Institutes of Health) URL:[Link]

• Furaneol Source: Wikipedia URL:[Link]

• Rearrangements of Cycloalkenyl Aryl Ethers Source: MDPI (Molecules) URL:[Link]

• An Update on Natural Occurrence and Biological Activity of Benzofurans Source: Acta Scientific Medical Sciences URL:[Link]

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• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for Radical Cyclization in Dibenzofuran Synthesis

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of Radical Cyclization for Dibenzofuran Assembly

The dibenzofuran scaffold is a privileged heterocyclic motif, forming the core of numerous natural products, pharmaceuticals, and advanced materials. Its rigid, planar structure and unique electronic properties make it a sought-after target in synthetic chemistry. Traditional methods for constructing the dibenzofuran ring system often rely on harsh conditions or multi-step sequences. Radical cyclization techniques have emerged as a powerful and versatile alternative, offering mild reaction conditions, high functional group tolerance, and access to complex molecular architectures.[1][2]

This comprehensive guide provides an in-depth exploration of radical cyclization strategies for the synthesis of dibenzofurans. We will delve into the mechanistic underpinnings of these transformations, from classical approaches like the Pschorr cyclization to modern photoredox-catalyzed and tin-free methodologies. Each section will feature detailed, field-proven protocols, insights into the causality behind experimental choices, and quantitative data to aid in method selection.

I. The Pschorr Reaction: A Classic Approach to Aryl Radical-Mediated C-O Bond Formation

The Pschorr cyclization is a foundational method for the synthesis of polycyclic aromatic compounds, including dibenzofurans, through an intramolecular aryl radical substitution.[3][4] The reaction proceeds via the diazotization of an appropriate amino-substituted diaryl ether, followed by the copper-catalyzed decomposition of the diazonium salt to generate a key aryl radical intermediate. This radical then undergoes intramolecular cyclization onto the adjacent aromatic ring to forge the dibenzofuran core.[3][4]

Mechanistic Insights

The generally accepted mechanism for the Pschorr cyclization involves the following key steps:

• Diazotization: The primary aromatic amine is treated with a source of nitrous acid (typically generated in situ from sodium nitrite and a strong acid) to form a diazonium salt.

• Radical Generation: A single-electron transfer (SET) from a copper(I) catalyst to the diazonium salt induces the extrusion of dinitrogen gas and generates an aryl radical.

• Intramolecular Cyclization: The highly reactive aryl radical undergoes an intramolecular homolytic aromatic substitution (HAS) onto the neighboring aryl ring, forming a new C-C bond and a cyclohexadienyl radical intermediate.

• Rearomatization: The cyclohexadienyl radical is oxidized, typically by copper(II), to regenerate the aromatic system and furnish the dibenzofuran product, while also regenerating the active copper(I) catalyst.

Figure 1: General mechanism of the Pschorr cyclization for dibenzofuran synthesis.

Experimental Protocol: Fe(II)-Assisted Pschorr Cyclization

This protocol is adapted from a procedure by Wassmundt and Pedemonte, utilizing iron(II) sulfate as a readily available and cost-effective promoter for the radical cyclization.[3]

Materials:

• 2-(4-methylphenoxy)benzenediazonium tetrafluoroborate

• Iron(II) sulfate heptahydrate (FeSO₄·7H₂O)

• Deionized water

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Hexanes

• Silica gel for column chromatography

Equipment:

• 1L three-neck round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Addition funnel

• Nitrogen inlet

• Heating mantle or sand bath

• Separatory funnel

• Rotary evaporator

• Flash chromatography setup

Procedure:

• To a 1L three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, addition funnel, and nitrogen inlet, add iron(II) sulfate heptahydrate (2.62 g, 9.41 mmol) and 300 mL of water.

• Purge the flask with nitrogen for 15 minutes and then bring the solution to a boil using a heating mantle or sand bath.

• In a separate beaker, dissolve 2-(4-methylphenoxy)benzenediazonium tetrafluoroborate (2.81 g, 9.41 mmol) in 300 mL of water. Sonication may be necessary for complete dissolution.

• Add the diazonium salt solution dropwise to the boiling iron(II) sulfate solution via the addition funnel over 30 minutes.

• After the addition is complete, continue to reflux the mixture for an additional 30 minutes.

• Cool the reaction mixture to room temperature and extract with diethyl ether (1 x 200 mL, then 2 x 50 mL).

• Combine the organic layers and wash with an equal volume of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude residue by flash column chromatography on silica gel using hexanes as the eluent to afford the desired dibenzofuran product.

Data Presentation: Substrate Scope and Yields

The Pschorr cyclization is amenable to a range of substituted diaryl ethers. The following table summarizes representative yields for this method.

Starting Material (Diaryl Ether)	Product (Dibenzofuran)	Yield (%)	Reference
2-Phenoxyaniline	Dibenzofuran	~70%
2-(4-Methylphenoxy)aniline	2-Methyldibenzofuran	87%	[3]
2-(4-Chlorophenoxy)aniline	2-Chlorodibenzofuran	~65%

II. Modern Radical Approaches: Photoredox Catalysis and Tin-Free Methodologies

Recent advancements in organic synthesis have led to the development of powerful new methods for radical generation under exceptionally mild conditions. Photoredox catalysis, in particular, has revolutionized the field by harnessing visible light to initiate single-electron transfer processes, thereby enabling a wide array of radical-mediated transformations.[5][6] Concurrently, there has been a significant push towards the development of tin-free radical cyclization methods to circumvent the toxicity and purification challenges associated with traditional organotin reagents.

Photoredox-Catalyzed Radical Cyclization

Visible-light photoredox catalysis provides an elegant means to generate aryl radicals from readily available precursors, such as aryl halides or diazonium salts, under neutral conditions at room temperature. The general catalytic cycle involves the excitation of a photocatalyst by visible light, followed by a single-electron transfer to or from the substrate to generate the desired radical intermediate.

Figure 2: Simplified representation of a photoredox catalytic cycle for radical generation and subsequent cyclization.

While detailed protocols for the direct photoredox-catalyzed synthesis of dibenzofurans are still emerging, the principles have been successfully applied to the synthesis of related benzofuran structures.[5][6][7] These methods often employ ruthenium or iridium-based photocatalysts and a suitable sacrificial electron donor or acceptor.

Tin-Free Radical Cyclization

The development of tin-free radical cyclization methods is a significant advancement in green chemistry. These approaches often utilize alternative radical initiators and chain-transfer agents, such as silanes, thiols, or employ radical-polar crossover mechanisms. For the synthesis of dibenzofurans, a promising tin-free strategy involves the radical cyclization of o-aryloxyphenyl halides.

Conceptual Workflow:

• Radical Initiation: A tin-free radical initiator, such as an organic peroxide or an azo compound, is used to generate an initial radical species.

• Halogen Abstraction: This radical abstracts a halogen atom from the o-aryloxyphenyl halide precursor to generate the key aryl radical.

• Intramolecular Cyclization: The aryl radical undergoes intramolecular cyclization onto the adjacent aryl ring.

• Chain Propagation/Termination: The resulting radical can then propagate the chain or be quenched to afford the final dibenzofuran product.

III. Comparative Analysis and Future Outlook

The choice of synthetic method for constructing the dibenzofuran core via radical cyclization depends on several factors, including the availability of starting materials, desired substitution patterns, and tolerance to reaction conditions.

Method	Precursor	Radical Generation	Advantages	Limitations
Pschorr Cyclization	Diaryl ether with an amino group	Diazotization followed by Cu(I) or Fe(II) reduction	Well-established, readily available precursors	Often requires stoichiometric reductants, can have moderate yields
Photoredox Catalysis	Aryl halides, diazonium salts	Visible light, photocatalyst	Extremely mild conditions, high functional group tolerance	Photocatalysts can be expensive, specific protocols for dibenzofurans are still developing
Tin-Free Methods	o-Aryloxyphenyl halides	Organic initiators, silanes, thiols	Avoids toxic tin reagents, environmentally benign	May require careful optimization of initiators and chain transfer agents

The field of radical chemistry continues to evolve at a rapid pace. We anticipate that future developments will focus on expanding the scope of photoredox-catalyzed and other tin-free methods for the direct and efficient synthesis of a wide range of functionalized dibenzofurans. These advancements will undoubtedly play a crucial role in the discovery and development of new pharmaceuticals and advanced materials based on this important heterocyclic scaffold.

References

• A visible light photoredox catalyzed carbon radical-mediated generation of ortho-quinone methides for 2,3-dihydrobenzofuran synthesis. Chemical Communications. Available at: [Link]

• Mechanistic Studies on the Dibenzofuran Formation from Phenanthrene, Fluorene and 9–Fluorenone. PMC. Available at: [Link]

• Mechanistic studies on the dibenzofuran formation from phenanthrene, fluorene and 9-fluorenone. PubMed. Available at: [Link]

• Dibenzofurans from an Fe(II)-assisted Pschorr cyclization. ChemSpider Synthetic Pages. Available at: [Link]

• Suggested mechanism of dibenzofuran formation. ResearchGate. Available at: [Link]

• Pschorr Synthesis. Cambridge University Press. Available at: [Link]

• Photoinduced Synthesis of Dibenzofurans: Intramolecular and Intermolecular Comparative Methodologies. PubMed. Available at: [Link]

• Dibenzofuran synthesis. Organic Chemistry Portal. Available at: [Link]

• Visible light photoredox catalyzed synthesis of tetrahydrobenzofuranone: oxidative [3+2] cycloaddition of dicarbonyl and alkene. ResearchGate. Available at: [Link]

• 4: Radical Reactions. Chemistry LibreTexts. Available at: [Link]

• Radical Redox Annulations: A General Light-Driven Method for the Synthesis of Saturated Heterocycles. PMC. Available at: [Link]

• Synthesis of Benzofuran Derivatives through Cascade Radical Cyclization/Intermolecular Coupling of 2-Azaallyls. PubMed. Available at: [Link]

• Substrate scope for synthesis of dibenzofuran derivatives. Reaction conditions. ResearchGate. Available at: [Link]

• Reactions of the atomic oxygen radical anion and the synthesis of organic reactive intermediates. Chemical Reviews. Available at: [Link]

• Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. MDPI. Available at: [Link]

• Recent advances in the synthesis of dibenzofurans. Organic & Biomolecular Chemistry. Available at: [Link]

• Synthesis of O-Heterocycles. Organic Chemistry Portal. Available at: [Link]

• Oxidative Cyclization Reactions Catalyzed by Designed Transition-Metal Complexes: A New Strategy for the Synthesis of Flavone, Quinolone, and Benzofuran Derivatives. Organic Chemistry Portal. Available at: [Link]

• Synthesis of Dibenzofurans from Cyclic Diaryliodonium Triflates and Water via Oxygen–Iodine Exchange Approach. PMC. Available at: [Link]

• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. Semantic Scholar. Available at: [Link]

• A convenient synthesis of two dibenzofurans. SciSpace. Available at: [Link]

• Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. MDPI. Available at: [Link]

• Synthesis of substituted dihydrobenzofurans via tandem S(N)Ar/5-exo-trig cyclization. PubMed. Available at: [Link]

• Synthesis of Benzofuran Derivatives through Cascade Radical Cyclization/Intermolecular Coupling of 2-Azaallyls. PubMed. Available at: [Link]

• A Convenient Two-Step Synthesis of 2-Arylbenzofurans. ResearchGate. Available at: [Link]

• Tin-free radical chemistry using the persistent radical effect: alkoxyamine isomerization, addition reactions and polymerizations. Chemical Society Reviews. Available at: [Link]

• Research Progress on the Synthesis of Intramolecular Benzofuran Derivatives. ResearchGate. Available at: [Link]

• Recent developments in photoredox-catalyzed remote ortho and para C–H bond functionalizations. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Thiyl Radicals: Versatile Reactive Intermediates for Cyclization of Unsaturated Substrates. MDPI. Available at: [Link]

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Application Notes & Protocols: High-Purity Crystallization and Isolation of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

Introduction: The Imperative for Purity

7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan is a heterocyclic compound belonging to the dibenzofuran family. Derivatives of dibenzofuran are explored for a wide range of biological activities and are recognized as important structural motifs in medicinal chemistry and materials science.[1][2][3] As with any active pharmaceutical ingredient (API) or advanced material precursor, the presence of impurities—such as starting materials, reaction byproducts, or residual solvents—can significantly alter its chemical behavior, biological activity, and safety profile.

Therefore, robust and reproducible methods for purification are not merely a procedural step but a cornerstone of reliable research and development. Crystallization remains the preeminent technique for the purification of solid organic compounds, offering the potential to achieve exceptional levels of purity through a thermodynamically controlled self-assembly process.[4]

This guide provides a comprehensive overview and detailed protocols for the crystallization and subsequent isolation of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan, grounded in the principles of physical organic chemistry. The methodologies are designed for researchers, scientists, and drug development professionals aiming to obtain this compound in a highly purified, crystalline form suitable for downstream applications.

Foundational Principles: The Science of Crystallization

Crystallization is a phase-change process where a solute in a solution transitions into a highly ordered, solid crystalline state. The efficacy of this technique for purification hinges on the differential solubility of the desired compound and its impurities in a given solvent system at varying temperatures.[5]

The core principle is to dissolve the impure solid in a suitable solvent at an elevated temperature to create a saturated or near-saturated solution. As this solution is slowly cooled, the solubility of the target compound decreases, leading to a state of supersaturation. This thermodynamic instability is resolved through the formation of crystals. Most impurities, being present in much lower concentrations, remain dissolved in the solvent (the "mother liquor") and are subsequently separated by filtration.[4][5]

Successful crystallization depends on a delicate balance of:

• Solubility Dynamics: The ideal solvent should exhibit high solvency for the target compound at high temperatures and low solvency at low temperatures.

• Nucleation: The initial formation of stable, microscopic crystal nuclei.

• Crystal Growth: The subsequent, orderly addition of molecules from the solution onto the existing nuclei.

Slow, controlled cooling is paramount as it favors crystal growth over rapid nucleation, resulting in larger, more perfect crystals that are better at excluding impurities from their lattice structure.[6]

Strategic Solvent Selection

The choice of solvent is the most critical variable in developing a successful crystallization protocol. The structure of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan—a largely nonpolar, aromatic ether—guides the selection process. The principle of "like dissolves like" suggests that nonpolar to moderately polar organic solvents will be most effective.

A systematic screening process is recommended:

• Initial Screening: Test the solubility of a small amount of the crude material in various solvents at room temperature and upon heating.

• Ideal Single Solvent Profile: The compound should be sparingly soluble at room temperature but completely soluble in the same solvent at its boiling point.

• Solvent/Anti-Solvent System: If no single solvent is ideal, a binary system can be employed. The compound should be highly soluble in the "solvent" and poorly soluble in the "anti-solvent," and the two solvents must be miscible.

The following diagram outlines the logical workflow for solvent selection.

Caption: High-level workflow for the purification of the target compound.

Verification of Purity

After drying, the purity of the 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan should be confirmed.

• Melting Point Analysis: A sharp melting point range (typically < 2 °C) is indicative of high purity. Impurities tend to depress and broaden the melting range.

• Chromatography (TLC/HPLC): Thin-Layer Chromatography can provide a quick qualitative check. For quantitative analysis, High-Performance Liquid Chromatography (HPLC) is the preferred method to determine purity with high accuracy.

• Spectroscopy (NMR): ¹H and ¹³C NMR spectroscopy can confirm the structural integrity of the compound and detect the presence of any remaining impurities.

By following these detailed protocols and understanding the underlying chemical principles, researchers can confidently and reproducibly obtain high-purity 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan for their scientific endeavors.

References

• Laurence, M. (n.d.). Recrystallization. University of Minnesota, Department of Chemistry.

• Reddit Community. (2020, October 30). Recrystallisation Help. r/Chempros. [Link]

• Fessenden, R. J., Fessenden, J. S., & Feist, P. (n.d.).
• University of Colorado Boulder. (n.d.).

• Ferreira, M., et al. (2021). Dibenzofuran Derivatives Inspired from Cercosporamide as Dual Inhibitors of Pim and CLK1 Kinases. Molecules, 26(16), 4991. [Link]

• Manikandan, A., et al. (2018). Synthesis, characterization and antimicrobial activity of some novel 1-amino dibenzofuran derivatives. Journal of Saudi Chemical Society, 22(5), 597-604.

• Li, Y., et al. (2018). Synthesis of Dibenzofurans from Cyclic Diaryliodonium Triflates and Water via Oxygen–Iodine Exchange Approach. ACS Omega, 3(10), 13248-13254. [Link]

• Clough, J., et al. (2000). Process for the purification of diphenyl ether compounds.

• Al-dujaili, L. J., et al. (2024). A Review of the Synthesis of Dibenzofuran Derivatives that Possess Various Medicinal Activities as Potent Anticancer and Antibacterial Agents. Molecules, 29(14), 3338. [Link]

• Royal Society of Chemistry. (2017). Total synthesis of natural products containing benzofuran rings. RSC Advances.

• Archana, S., et al. (2014). (E)-2-[(Furan-2-yl)methylidene]-7-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. IUCrData, 1(1), x130709. [Link]

• ScienceOpen. (2019).

• Beilstein Journal of Organic Chemistry. (2025). Synthesis of new tetra- and pentacyclic, methylenedioxy- and ethylenedioxy-substituted derivatives of the dibenzo[c,f]t[5][7]hiazepine ring system. Beilstein Journal of Organic Chemistry.

• Organic Chemistry Portal. (n.d.). Tetrahydrofuran synthesis. [Link]

• Semantic Scholar. (2023).
• World Journal of Advanced Research and Reviews. (2022). A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. WJARR.
• National Institutes of Health. (n.d.). (4R)-3-Hydroxy-7-isopropyl-4-methyl-5,6-dihydrobenzofuran-2(4H). NIH.
• Journal of Chemical and Pharmaceutical Research. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. JOCPR.
• National Center for Biotechnology Information. (n.d.). Crystal structure of methyl (3RS,4SR,4aRS,11aRS,11bSR)

• New Journal of Chemistry. (n.d.). Divergent synthesis of 3,4-dihydrodibenzo[b,d]furan-1(2H)-ones and isocoumarins via additive-controlled chemoselective C–C or C–N bond cleavage. Royal Society of Chemistry. [Link]

• International Furan Chemicals B.V. (2025, March 2).

• ResearchGate. (n.d.). Synthesis of Methylene Tetrahydrofurane‐Fused Carbohydrates. [Link]

• PubChem. (n.d.). 1,2,3,4-Tetrahydrodibenzofuran. National Center for Biotechnology Information. [Link]

• PubMed. (2002). 2,3,4-Trimethyl-5,7-dihydroxy-2,3-dihydrobenzofuran, a novel antioxidant, from Penicillium citrinum F5. [Link]

• ResearchGate. (n.d.). Synthesis of Methyl 7,9-Dimethyl-5-oxo-2,3,4,5-tetrahydro-1 H -benzo[ b ]azepine-1-carboxylate and Its Analogues. [Link]

• Wikipedia. (n.d.). Tetrahydrofuran. [Link]

• FooDB. (2010, April 8). Showing Compound (S)-5,6,7,7alpha-Tetrahydro-4,4,7alpha-trimethyl-2(4H)-benzofuranone (FDB013900). [Link]

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Technical Notes & Optimization

Improving yield in the synthesis of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

Welcome to the Technical Support and Troubleshooting Center. As a Senior Application Scientist, I frequently consult on the optimization of complex heterocyclic syntheses. The synthesis of 7-methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan presents a classic challenge in organic chemistry: regiocontrol .

When starting from a meta-substituted precursor like 3-methylphenol (m-cresol), cyclization can occur at either of the two available ortho positions (C2 or C6), leading to a mixture of 7-methyl and 9-methyl isomers. This guide provides field-proven methodologies, mechanistic causality, and self-validating protocols to help you bypass these bottlenecks and maximize your yield.

Strategic Route Selection

Historically, the synthesis of this benzofuran derivative relied on the Fischer-benzofuran pathway via O-aryloxime cyclization, which notoriously suffers from low yields (~41%) due to hydrolysis and poor regioselectivity[1][2]. Modern approaches utilize a one-step, titanium tetrachloride (TiCl4)-mediated cyclodehydration, which effectively solves the regiochemical leakage and boosts yields to >80%[3][4].

Quantitative Data Presentation

Parameter	Method A: TiCl4-Mediated Cyclodehydration (Preferred)	Method B: Fischer-Benzofuran / O-Aryloxime (Legacy)
Starting Materials	3-Methylphenol + 2-Chlorocyclohexanone	N-(3-methylphenoxy)cyclohexanimine
Catalyst / Reagent	TiCl4 (1.0 equiv)	H2SO4 (Catalytic/Stoichiometric)
Solvent	2,2,2-Trifluoroethanol (TFE)	Absolute Ethanol
Reaction Temperature	Reflux	Reflux
Regioselectivity	>99:1 (7-Methyl exclusively)	Poor (Mixture of 7-Methyl and 9-Methyl)
Typical Yield	82%	41%
Primary Failure Mode	Moisture-induced TiCl4 hydrolysis	Acid-catalyzed oxime hydrolysis

Method A: TiCl4-Mediated Cyclodehydration (The Preferred Route)

This modern protocol combines a Friedel-Crafts-like alkylation and intramolecular cyclodehydration into a single step. By leveraging the unique solvent properties of TFE, this method forces the reaction exclusively through the less sterically hindered C6 position of 3-methylphenol[4].

Self-Validating Experimental Protocol

Step 1: Complexation

• Action: To a flame-dried 25 mL two-necked flask equipped with a reflux condenser, add freshly distilled 2,2,2-trifluoroethanol (TFE) (1.0 mL), 3-methylphenol (1.0 mmol), and TiCl4 (1.0 mmol) under a strict nitrogen atmosphere.

• Validation Check: Observe a distinct color shift (typically deep orange/red) upon TiCl4 addition, confirming the formation of the active titanium-phenoxide complex.

Step 2: Alkylation & Cyclodehydration

• Action: Dropwise add a solution of 2-chlorocyclohexanone (1.2 mmol) in TFE (1.0 mL) while bringing the reaction to reflux.

• Validation Check: Monitor the reaction via TLC (Hexane/EtOAc 9:1). The reaction is progressing correctly when the UV-inactive 2-chlorocyclohexanone spot disappears and a strongly UV-active, non-polar spot (Rf ~0.6) emerges.

Step 3: Quenching & Isolation

• Action: Upon completion, cool to room temperature and quench with saturated aqueous NH4Cl (20 mL). Extract with EtOAc (3 x 15 mL), dry over anhydrous MgSO4, and concentrate in vacuo.

• Validation Check: Perform GC-MS on the crude oil. A dominant peak at m/z 186 (M+) with minimal presence of structural isomers validates the >99:1 regioselectivity of the TFE/TiCl4 system[3].

Pathway Visualization

Mechanistic pathway of TiCl4-mediated synthesis of 7-methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan.

Troubleshooting FAQs for Method A

Q: Why is 2,2,2-Trifluoroethanol (TFE) strictly required as the solvent? Can I substitute it with DCM or Toluene? A: Do not substitute TFE. TFE is not merely a passive solvent; it actively participates in the transition state. Its strong hydrogen-bond donating capability and high ionizing power stabilize the transient oxy-allyl cation. Furthermore, the bulky solvation sphere created by TFE sterically blocks the Friedel-Crafts attack at the congested C2 position of 3-methylphenol. This forces the reaction to occur at the less hindered C6 position, driving >99% regioselectivity toward the 7-methyl isomer[3][4].

Q: My reaction stalled at 50% conversion and my yield is poor. What went wrong? A: This is a classic symptom of catalyst poisoning via moisture. TiCl4 acts as both a Lewis acid for the alkylation and a powerful dehydrating agent for the cyclization[3]. If your TFE or starting materials are not strictly anhydrous, TiCl4 irreversibly hydrolyzes into inactive TiO2 and HCl, killing the catalytic cycle. Ensure all glassware is flame-dried and reagents are freshly distilled.

Method B: Fischer-Benzofuran Synthesis (The Legacy Route)

This method involves the acid-catalyzed cyclization of O-aryloximes. While historically significant, it is fundamentally limited by competing side reactions[1][2].

Self-Validating Experimental Protocol

Step 1: Enamine Formation

• Action: Dissolve N-(3-methylphenoxy)cyclohexanimine (1.0 mmol) in absolute ethanol (5.0 mL) in a round-bottom flask.

• Validation Check: Verify the purity of the starting oxime via IR spectroscopy prior to use. Ensure the absence of a broad -OH stretch (~3300 cm⁻¹) and the presence of a sharp C=N stretch (~1650 cm⁻¹).

Step 2: Acid-Catalyzed Rearrangement

• Action: Add concentrated H2SO4 dropwise and heat the mixture to reflux for 3.0 hours[1].

• Validation Check: The mixture will darken. Maintain a strict reflux; the thermal energy is required to overcome the high activation barrier of the[3,3]-sigmatropic rearrangement.

Step 3: Workup & Analysis

• Action: Cool the mixture, neutralize with saturated NaHCO3, and extract with dichloromethane.

• Validation Check: Analyze the crude mixture via ¹H NMR. The presence of two distinct methyl singlets (one for the 7-methyl isomer, one for the 9-methyl byproduct) and a strong phenolic odor indicates the expected regiochemical leakage and hydrolysis side-reactions.

Pathway Visualization

Competing pathways in Fischer-benzofuran synthesis reducing the yield of the 7-methyl isomer.

Troubleshooting FAQs for Method B

Q: I am using the standard Fischer-benzofuran conditions, but my yield of the 7-methyl isomer is capped at ~40%. Why? A: The 41% yield ceiling is an inherent mechanistic limitation of this route[1][2]. When the enamine tautomer undergoes the[3,3]-sigmatropic rearrangement, the meta-methyl group on the phenoxy ring creates two competing ortho-attack trajectories. Attack at the less hindered C6 position yields the desired 7-methyl isomer, while attack at C2 yields the 9-methyl byproduct. Additionally, the presence of water (even atmospheric moisture) rapidly hydrolyzes the O-aryloxime back to 3-methylphenol and cyclohexanone[2].

Q: How can I optimize Method B if I cannot switch to Method A? A: To suppress the hydrolysis side-reaction, replace aqueous H2SO4 with a strictly anhydrous acid source, such as a solution of dry HCl gas in absolute ethanol, or a Lewis acid like ZnCl2. While this will improve the overall mass recovery by preventing cleavage of the N-O bond, it will not resolve the regiochemical leakage during the sigmatropic rearrangement.

References

• Wang, B.; Zhang, Q.; Luo, J.; Gan, Z.; Jiang, W.; Tang, Q. "One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones." Molecules 2019, 24(11), 2187. URL: [Link]

• Alemagna, A.; Baldoli, C.; Del Buttero, P.; Licandro, E.; Maiorana, S. "Nucleophilic Aromatic Substitution on Tricarbonylchromium-complexed Haloarenes: Synthesis of O-Aryloximes and Their Cyclization to Benzofurans." Synthesis 1987, 1987(2), 192-196. URL: [Link]

Sources

• 1. N-(3-methylphenoxy)cyclohexanimine - CAS号 112255-37-5 - 摩熵化学 [molaid.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

Common side reactions in tetrahydrodibenzo[b,d]furan formation

Technical Support Center: Tetrahydrodibenzo[b,d]furan Synthesis

Ticket System ID: TDBF-SYN-001 Status: Active Subject: Troubleshooting Common Side Reactions & Process Failures

Overview

Welcome to the Technical Support Center for tricyclic heterocycle synthesis. You are likely accessing this guide because your synthesis of tetrahydrodibenzo[b,d]furan (and its derivatives) has stalled or yielded unexpected byproducts.

This scaffold—a tricyclic core fusing a benzene ring, a furan ring, and a cyclohexene ring—is a critical pharmacophore in natural products (e.g., morphine analogues, galanthamine) and material science. Its formation typically relies on two dominant methodologies: Mn(OAc)₃-mediated oxidative free-radical cyclization and Transition Metal (Pd/Cu)-catalyzed intramolecular coupling .

Below are the diagnostic modules for the most common failure modes.

Module 1: Radical Oxidative Cyclization (Mn(OAc)₃)

Methodology: Reaction of 1,3-dicarbonyls (e.g., 1,3-cyclohexanedione) with alkenes/arenes using Manganese(III) acetate.[1][2]

Issue 1.1: Low Yield / Formation of Acyclic Unsaturated Products

Symptom: You isolate a linear alkene product instead of the cyclized furan. Root Cause:

-Elimination vs. Cyclization Competition. The radical intermediate formed after the initial attack on the alkene has two pathways: it can close onto the carbonyl oxygen (cyclization) or eliminate a proton to form a double bond (elimination).

Troubleshooting Protocol:

• Check Enolization: Ensure your 1,3-dicarbonyl is fully enolizable.

• Solvent Acidity: Mn(OAc)₃ reactions are typically run in glacial acetic acid. If elimination is dominant, the intermediate radical is too long-lived.

• Temperature Control: Radical cyclization is endothermic but the elimination is often kinetically accessible.

  • Action: Lower the temperature slightly (from 80°C to 60°C) to favor the kinetic trap (cyclization) over thermodynamic elimination, though this may slow conversion.

• Oxidant Stoichiometry: The reaction requires 2.0 equivalents of Mn(OAc)₃ for the radical mechanism. If you use less, the intermediate radical cannot be oxidized to the cation required for the final step, leading to stalled intermediates or polymerization.

Issue 1.2: Dimerization of Precursors

Symptom: Recovery of coupled 1,3-dicarbonyl dimers (bis-1,3-cyclohexanediones). Root Cause: Recombination of

-keto radicals. If the alkene concentration is too low, the -keto radicals generated by Mn(III) will find each other instead of the alkene trap.

Resolution:

• High Dilution is NOT the answer here. Unlike macrocyclization, you need high local concentration of the trap (alkene).

• Action: Use an excess of the alkene component (2–3 equivalents) relative to the 1,3-dicarbonyl.

• Action: Add the Mn(OAc)₃ portion-wise to keep the instantaneous radical concentration low, preventing radical-radical recombination.

Visualizing the Failure Mode (Mn(OAc)₃ Pathway)

Figure 1: Mechanistic bifurcation in Mn(III) oxidative cyclization. Green paths indicate success; red paths indicate common side reactions.

Module 2: Palladium-Catalyzed Intramolecular Arylation

Methodology: Intramolecular C-O or C-C bond formation using Pd(II) catalysts (e.g., Pd(OAc)₂) often with Cu(II) co-oxidants.

Issue 2.1: -Hydride Elimination (The "Alkene" Dead End)

Symptom: Formation of a non-cyclized alkene product where the halide was lost. Root Cause: In tetrahydrodibenzo[b,d]furan synthesis, the cyclohexyl ring contains

carbons with -hydrogens. After the Pd oxidatively adds to the aryl halide, if the ring closure is slow, Pd will undergo -hydride elimination to eject the alkene.

Diagnostic Table: Ligand & Base Effects

Variable	Recommendation	Scientific Rationale
Ligand	Use bulky, electron-rich phosphines (e.g., , JohnPhos).	Bulky ligands accelerate Reductive Elimination (ring closure) over -hydride elimination.
Base	Carbonate ( ) or Phosphate ( ).	Stronger alkoxide bases can promote elimination side reactions.
Solvent	Toluene or Xylene (Non-polar).	Polar solvents (DMF) can stabilize charged intermediates that favor elimination.

Issue 2.2: Protodehalogenation (Reduction)

Symptom: The starting material loses the halogen (Ar-X

Ar-H) without cyclizing. Root Cause:

• Solvent impurity: Presence of trace alcohols or water acting as hydride sources.

• "Pd-Black" formation: Catalyst decomposition.

Resolution:

• Strict Anhydrous Conditions: Dry solvents are non-negotiable.

• Additives: Addition of PivOH (Pivalic acid) (30 mol%) often stabilizes the C-H activation step and prevents catalyst death.

Module 3: Stability & Aromatization (Post-Synthesis)

Issue 3.1: Spontaneous Aromatization

Symptom: The product converts from tetrahydrodibenzo[b,d]furan (white solid) to dibenzofuran (often fluorescent/yellowish) during storage or purification. Root Cause: Thermodynamic Sink. The tetrahydro- ring is partially saturated. The driving force to become the fully aromatic dibenzofuran system is high. This can be triggered by:

• Acidic Silica Gel: During column chromatography.

• Air Oxidation: Long-term storage.

• DDQ/Chloranil traces: If used in previous steps.

Troubleshooting Protocol:

• TLC Monitoring: Tetrahydro- compounds usually have a slightly lower Rf than their fully aromatic counterparts due to non-planarity.

• Buffered Silica: Pre-treat your silica gel column with 1% Triethylamine (Et₃N) to neutralize acidity.

• Storage: Store under Argon at -20°C. Do not leave in solution (e.g., CDCl₃) for extended NMR periods, as CDCl₃ can become acidic.

FAQ: Frequently Asked Questions

Q: Can I use Cu(OAc)₂ instead of Mn(OAc)₃? A: Yes, but the mechanism changes. Cu(II) usually promotes a Single Electron Transfer (SET) that is less prone to polymerization but often requires higher temperatures. Cu(II) is better if you are observing excessive dimerization with Mn(III).

Q: My reaction turns black immediately. Is it dead? A: Not necessarily. In Mn(OAc)₃ reactions, the solution starts brown (Mn³⁺) and turns clear/pale pink (Mn²⁺) as the reaction finishes. If it turns black and precipitates, it may be

formation (catalyst decomposition). Ensure your solvent (AcOH) is glacial and not wet.

Q: How do I confirm I have the tetrahydro form and not the aromatic form? A: ¹H NMR is definitive.

• Tetrahydro: Look for multiplets in the aliphatic region (1.8–2.8 ppm) corresponding to the 4 methylene groups of the cyclohexene ring.

• Aromatic: These signals disappear and are replaced by aromatic protons (7.0–8.0 ppm).

References

• Mn(OAc)₃ Mechanism & Side Reactions: Snider, B. B. "Manganese(III) Acetate Mediated Free Radical Cyclization." Chemical Reviews. (General Reference for Mn(III) radical chemistry).

• Specific Synthesis of Tetrahydrobenzofurans: Yilmaz, M., et al. "Manganese(III) Acetate Mediated Free Radical Cyclization of 1,3-Dicarbonyl Compounds."[1] Turkish Journal of Chemistry.

• Palladium-Catalyzed Side Reactions: Pereira, K. C., et al. "Insight into the palladium catalyzed oxidative arylation of benzofuran."[3] Journal of Organic Chemistry.

• Aromatization Issues (DDQ/Stability): Dilek, Ö., et al. "A DDQ-mediated ring-opening and aromatization cascade."[4] ResearchGate/Tetrahedron.

Sources

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. Manganese(III) Acetate-mediated Oxidative Cyclization of α-Methylstyrene and trans-Stilbene with β-Ketosulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. "Insight into the palladium catalyzed oxidative arylation of benzofuran" by Kyle C. Pereira, Ashley L. Porter et al. [digitalcommons.uri.edu]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

The following technical support guide is structured to address the purification challenges of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan . This response adopts the persona of a Senior Application Scientist at a specialized chemical purification support center.

Ticket ID: #PUR-TDF-7M-001 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary & Molecule Profile

You are encountering difficulties purifying 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan . This molecule is a lipophilic, tricyclic ether consisting of a fused benzene and cyclohexene ring system flanking a central furan ring.

Chemist's Insight: The "tetrahydro" motif implies a cyclohexene ring, which makes this molecule significantly more soluble in aliphatic solvents than its fully aromatic dibenzofuran counterpart. However, the furan moiety introduces a critical vulnerability: acid sensitivity . Many researchers lose significant yield on silica gel columns because the furan ring can undergo acid-catalyzed polymerization or ring-opening, especially if the silica is not neutralized.

Physical Profile (Estimated)

Property	Characteristic	Implication for Purification
State	White to pale yellow solid (or viscous oil if impure)	Recrystallization is viable but may require "seeding" or cooling to -20°C.
Polarity	Low (Lipophilic)	Elutes quickly in non-polar solvents (Hexanes/Heptane).
Stability	Acid-Sensitive (Furan ring)	Critical: Standard acidic silica gel can degrade the product.
Common Impurities	p-Cresol (Starting material), Uncyclized ethers, Dehydrogenated (aromatic) dibenzofuran.	Requires chemical washing prior to chromatography.

Diagnostic Workflow: The Purification Decision Matrix

Before committing your entire batch to a method, follow this decision tree to select the optimal workflow.

Figure 1: Decision matrix for selecting the purification method based on physical state and silica compatibility.

Technical Protocols & Troubleshooting

Protocol A: Chromatographic Purification (The "Acid Trap" Fix)

Issue: You observe streaking on TLC or low mass recovery after column chromatography. Root Cause: The furan ring is electron-rich and sensitive to the Lewis acidic sites on commercial silica gel (pH ~5-6). This causes the compound to "stick" or decompose.

The Fix: Silica Neutralization Do not use standard silica packing. You must buffer the stationary phase.

• Mobile Phase Preparation: Prepare a mixture of Hexanes:Ethyl Acetate (95:5). Add 1% Triethylamine (Et3N) by volume.

• Column Pre-treatment: Flush the silica column with 3 column volumes (CV) of this Et3N-spiked solvent before loading your sample. This caps the acidic silanol groups.

• Loading: Dissolve your crude material in a minimum amount of Hexanes (or Toluene if solubility is poor). Avoid DCM if possible, as it can be slightly acidic; if used, neutralize it.

• Elution: Run the column using the Et3N-spiked solvent. The 7-methyl-tetrahydrodibenzofuran is lipophilic and should elute early (high Rf).

Reference: This technique is standard for acid-sensitive heterocycles like furans and indoles [1].

Protocol B: Recrystallization (The "Oiling Out" Solution)

Issue: The compound forms an oil at the bottom of the flask instead of crystals. Root Cause: The melting point is likely near the boiling point of your solvent, or impurities are depressing the melting point (eutectic formation).

The Fix: Two-Solvent Trituration

• Dissolution: Dissolve the crude oil in a minimum amount of warm Ethanol (EtOH) or Methanol (MeOH) (approx. 50-60°C).

• Cloud Point: Dropwise add Water until a faint turbidity (cloudiness) persists.

• Re-solubilization: Add just enough warm EtOH to make the solution clear again.

• Slow Cooling: Wrap the flask in a towel to cool slowly to room temperature. Do not put it directly in the fridge.

• Seed It: If oiling occurs, scratch the glass surface with a spatula or add a seed crystal from a previous batch.

• Harvest: Once solid, cool to 4°C, then filter.

Alternative Solvent System: Hexanes (Solvent) / Ethyl Acetate (Anti-solvent) – Note: This is reverse of normal polarity because the compound is very soluble in EtOAc. Use Hexanes as the poor solvent if the compound is highly lipophilic. Correction: Actually, for this lipophilic molecule, Hexanes is the good solvent and Ethanol is the poor solvent at low temps. A better system is often warm Hexanes -> cool to -20°C.

Protocol C: Chemical Cleanup (Removing the Starting Material)

Issue: p-Cresol (starting material) co-elutes with your product. Root Cause: Both are aromatic and have similar polarities in non-polar solvents, though the phenol is more polar.

The Fix: Claisen Alkali Wash Before chromatography, perform a rigorous base wash.

• Dissolve crude in Diethyl Ether or Ethyl Acetate.

• Wash 2x with 2M NaOH (or KOH). The high pH deprotonates the p-cresol (forming the water-soluble phenolate), while the 7-methyl-tetrahydrodibenzofuran remains neutral and stays in the organic layer.

• Wash 1x with Brine.[1]

• Dry over Na2SO4. Warning: Do not use acid to neutralize the organic layer if you can avoid it; just wash with water.

Frequently Asked Questions (FAQs)

Q: My product turned pink/red after sitting on the bench. Is it ruined? A: Not necessarily. Benzofuran derivatives, especially tetrahydro- versions, are susceptible to auto-oxidation at the benzylic positions (the CH2 groups of the cyclohexene ring next to the furan). The color often comes from trace quinone-like oxidation byproducts.

• Action: Re-run a short "plug" filtration through neutral alumina (not silica) to remove the colored impurities. Store the purified compound under Argon/Nitrogen in the dark.

Q: Can I use high-vacuum distillation? A: Yes, but with caution. Tetrahydrodibenzofurans are generally thermally stable up to ~150°C, but prolonged heating can cause dehydrogenation (aromatization) to the fully aromatic dibenzofuran.

• Action: Use a Kugelrohr apparatus. Ensure vacuum is <0.1 mmHg to keep the bath temperature below 120°C.

Q: I see two spots on TLC that are very close. What are they? A: If you synthesized this from m-cresol, you likely have regioisomers (1-methyl and 3-methyl variants). If you used p-cresol, the second spot is likely the fully aromatic 7-methyldibenzofuran (dehydrogenated impurity).

• Differentiation: The fully aromatic impurity will fluoresce much more strongly under UV (254/365 nm) than the tetrahydro- product due to extended conjugation.

References

• Li, J. J. (2011). Name Reactions in Heterocyclic Chemistry II. Wiley. (See sections on Benzofuran synthesis and handling of acid-sensitive electron-rich heterocycles).

• Keay, B. A., & Dibble, P. W. (1996). "Furans and their Benzo Derivatives: Synthesis and Applications." in Comprehensive Heterocyclic Chemistry II. Elsevier.

• BenchChem Technical Support. (2025). "Purification of Benzofuran Derivatives on Silica Gel."

• O'Connor, R. E. (2022). Studies in the synthesis and impurity profiling of pharmacologically active benzodifurans. PhD Thesis, University College Cork.[2] (Detailed impurity profiling of benzofuran scaffolds).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan before handling.

Sources

• 1. rsc.org [rsc.org]
• 2. DSpace [cora.ucc.ie]

Technical Support Center: Minimizing By-Products in 7-Methyl Dibenzofuran Synthesis

The following technical guide is designed for researchers and process chemists optimizing the synthesis of 7-methyl dibenzofuran. It prioritizes the Palladium-Catalyzed Intramolecular Cyclization route, as this offers the highest regiocontrol compared to oxidative cyclization methods.

Core Synthesis Strategy & Mechanistic Grounding[1]

To achieve high purity and minimize isomeric by-products, we recommend the intramolecular Pd(II)-catalyzed cyclization of o-halo biaryl ethers . Unlike oxidative cyclization of 2-arylphenols, which often yields regioisomeric mixtures, this route fixes the methyl group's position in the pre-cursor stage.

Target Reaction:

• Substrate: 2-bromo-4'-methyl diphenyl ether (or 2-iodo analog).

• Catalyst System: Pd(OAc)₂ / Ligand (e.g., PPh₃ or PCy₃).

• Base/Solvent: K₂CO₃ in DMAc or DMF (anhydrous).

Mechanism of Action (The "Golden Path")

The reaction proceeds via a Pd(0)/Pd(II) catalytic cycle involving oxidative addition into the C-X bond, followed by C-H activation at the ortho position of the adjacent ring (or intramolecular cross-coupling if using a boronic acid precursor), and finally reductive elimination to form the furan ring.

Pathway Visualization

The following diagram illustrates the critical decision points in the mechanism where by-products are generated.

Figure 1: Mechanistic pathway highlighting critical divergence points for by-product formation.

Troubleshooting & FAQs: Minimizing Specific By-Products

This section addresses specific impurity profiles encountered during HPLC/GC-MS analysis of the crude reaction mixture.

Issue 1: The "Reduced" Impurity (Hydrodehalogenation)

Observation: You observe a peak corresponding to [M-Br+H] (3-methyl diphenyl ether). Diagnosis: The oxidative addition complex is intercepting a hydride source before cyclization can occur.

Root Cause	Technical Explanation	Corrective Action
Wet Solvent	Water acts as a proton source. Pd-H species form and reduce the aryl halide.	Strictly Anhydrous: Use DMAc/DMF with <50 ppm water. Store over 4Å molecular sieves.
Solvent Decomposition	DMF can decompose to dimethylamine (a reductant) at T > 140°C.	Switch Solvent: Use DMAc (N,N-Dimethylacetamide) which is thermally more stable than DMF. Keep T < 130°C.
Alcohol Contamination	Alcohols (often used in workups or cleaning) act as hydride donors via -hydride elimination.	Eliminate Alcohols: Ensure reaction vessels are oven-dried and free of isopropanol/ethanol traces.

Issue 2: Homocoupling (Dimerization)

Observation: A high molecular weight impurity (approx. 2x mass of starting material). Diagnosis: Ullmann-type homocoupling of the aryl bromide.

Q: Why is my substrate dimerizing instead of cyclizing? A: This is a concentration and catalyst issue.

• High Local Concentration: If the catalyst is too active or substrate concentration is too high, intermolecular reaction (dimerization) competes with intramolecular cyclization.

  • Protocol Adjustment: Perform pseudo-high dilution . Add the catalyst to the solvent first, then slowly add the substrate solution over 1-2 hours.

• Reductant Absence: Homocoupling is often oxidative. Ensure the reaction is run under a strict inert atmosphere (Argon/Nitrogen) to prevent oxidation of Pd species that facilitate dimerization.

Issue 3: Incomplete Conversion & "Pd Black" Formation

Observation: Reaction stalls at 60-70% conversion; black precipitate forms. Diagnosis: Catalyst death (aggregation of Pd(0) into nanoparticles).

Q: How do I keep the catalyst active for the full duration? A: You need to stabilize the "ligand-less" Pd species.

• Ligand Choice: If using PPh₃, increase the ratio to 1:4 (Pd:Ligand). For difficult substrates, switch to a bidentate ligand like dppb (1,4-Bis(diphenylphosphino)butane) or a bulky electron-rich ligand like PCy₃ or XPhos .

• Pivalic Acid Additive: Adding 30 mol% Pivalic Acid (PivOH) can act as a proton shuttle, lowering the energy barrier for the C-H activation step and stabilizing the active catalytic species [1].

Optimized Experimental Protocol

This protocol is designed to be self-validating. If the color changes described do not occur, abort and check reagent quality.

Reagents:

• 2-Bromo-4'-methyl diphenyl ether (1.0 equiv)

• Pd(OAc)₂ (5 mol%)[1][2]

• PCy₃ (10 mol%) or PPh₃ (20 mol%)

• K₂CO₃ (2.0 equiv, anhydrous, freshly ground)

• Pivalic Acid (0.3 equiv)

• DMAc (0.1 M concentration)

Step-by-Step Workflow:

• Vessel Prep: Flame-dry a Schlenk tube or pressure vial under vacuum. Backfill with Argon (3x).

• Solids Addition: Add K₂CO₃, Pd(OAc)₂, Ligand, and Pivalic Acid under Argon flow.

  • Checkpoint: Pd(OAc)₂ is orange/brown. K₂CO₃ must be a fine white powder (clumps indicate moisture).

• Solvent & Substrate: Add anhydrous DMAc. Inject the liquid substrate (or solution of substrate) via septum.

• Degassing: Sparge the mixture with Argon for 15 minutes (essential to prevent oxidation/homocoupling).

• Heating: Heat to 130°C.

  • Visual Check: The solution should turn from orange to dark red/brown. If it turns black immediately (within 10 mins), oxygen was present—expect low yield.

• Monitoring: Check TLC/HPLC at 4 hours.

  • Target: Disappearance of starting material (Rf ~ 0.6 in Hexanes) and appearance of highly fluorescent spot (Dibenzofuran, Rf ~ 0.5).

Purification Logic (Downstream Processing)

Even with optimized conditions, trace isomers may exist.

Table 1: Purification Strategy for Common Impurities

Impurity	Property Difference	Separation Method
Starting Material (Bromide)	Significantly heavier, less polar than product.	Flash Chromatography: Elute with 100% Hexanes. Product elutes after the bromide.
Hydrodehalogenated By-product	Lacks the planar rigidity of dibenzofuran.	Recrystallization: 7-methyl dibenzofuran crystallizes well from EtOH or MeOH. The flexible ether remains in the mother liquor.
Pd Residues	Heavy metal contamination.	Scavenger Resin: Treat crude solution with Thiol-silica (e.g., SiliaMetS® Thiol) for 2 hours before concentration.

Decision Tree for Low Yields

Figure 2: Logic flow for diagnosing yield loss in dibenzofuran synthesis.

References

• Liégault, B., Lee, D., Huestis, M. P., Stuart, D. R., & Fagnou, K. (2008).[3] Intramolecular Palladium(II)-Catalyzed Oxidative Carbon−Carbon Bond Formation: Synthesis of Dibenzofurans. The Journal of Organic Chemistry, 73(13), 5022–5028. Link

• Xiao, B., Fu, Y., Xu, J., Gong, T. J., Dai, J. J., Yi, J., & Liu, L. (2010). Pd(II)-Catalyzed C–H Activation/Intramolecular C–O Bond Formation for the Synthesis of Dibenzofurans.[2][4] Journal of the American Chemical Society, 132(2), 468–469. Link

• McGlacken, G. P., & Bateman, L. M. (2009). Recent advances in the synthesis of dibenzofurans.[2][4][5] Chemical Society Reviews, 38(8), 2447–2464. Link

• Organic Chemistry Portal. (n.d.). Synthesis of Dibenzofurans. Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. Dibenzofuran synthesis [organic-chemistry.org]
• 4. Synthesis of dibenzofurans via palladium-catalyzed phenol-directed C-H activation/C-O cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

High-Field ¹H NMR vs. Benchtop NMR vs. GC-MS: A Comparative Guide for the Structural Elucidation of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

Executive Summary

The synthesis and characterization of fused heterocyclic intermediates, such as 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan, present unique analytical challenges. In drug development and materials science, differentiating regioisomers (e.g., 6-methyl vs. 7-methyl vs. 8-methyl) is critical for establishing structure-activity relationships. This guide objectively compares the performance of High-Field ¹H NMR (600 MHz), Benchtop NMR (80 MHz), and GC-MS, demonstrating why high-resolution magnetic resonance remains the gold standard for definitive structural verification.

Technique Comparison: The Analytical Landscape

When verifying the structure of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan (C₁₃H₁₄O, MW = 186.25 g/mol ), analytical techniques must be evaluated on their ability to resolve subtle electronic environments.

Feature	High-Field ¹H NMR (600 MHz)	Benchtop ¹H NMR (80 MHz)	GC-MS (EI, 70 eV)
Resolution (Dispersion)	162 Hz/ppm (First-order spectra)	21 Hz/ppm (Second-order overlap)	Chromatographic separation
Structural Data Yield	Exact J-couplings (0.5 Hz resolved)	Broad multiplets, loss of fine splitting	Mass fragmentation, m/z = 186
Regioisomer Differentiation	Definitive (Splitting patterns)	Ambiguous (Overlapping signals)	Ambiguous (Similar fragmentation)
Speed & Throughput	~5 mins per sample	~2 mins per sample	~15-30 mins per sample
Cost & Maintenance	High ($500k+, Cryogens required)	Low ($50k, Cryogen-free)	Moderate ($100k, Gas/Vacuum)

Causality Insight: While GC-MS easily confirms the molecular weight, electron ionization (EI) often yields identical fragmentation patterns for the 6-, 7-, and 8-methyl isomers due to the stability of the dibenzofuran core. Benchtop NMR suffers from low chemical shift dispersion (Hz/ppm), causing the critical aromatic signals (7.0–7.3 ppm) to collapse into a second-order multiplet. Only High-Field NMR provides the dispersion necessary to extract the exact J-couplings required for definitive regioisomer assignment.

In-Depth ¹H NMR Interpretation (600 MHz)

In the dibenzo[b,d]furan system, the oxygen is position 5. The saturated ring occupies positions 1–4, while the aromatic ring occupies positions 6–9. A methyl group at position 7 leaves protons at C6, C8, and C9. Using data established by[1], the 600 MHz ¹H NMR spectrum in CDCl₃ provides a definitive structural fingerprint.

Aromatic Region (The Regioisomer Key)

• δ 7.28 (d, J = 7.8 Hz, 1H, H-9): This proton is ortho-coupled to H-8. It is the most deshielded aromatic signal due to its spatial proximity to the saturated cyclohexene ring (steric compression and magnetic anisotropy).

• δ 7.21 (d, J = 0.5 Hz, 1H, H-6): This is the diagnostic signal. Isolated between the furan oxygen and the 7-methyl group, it lacks an ortho neighbor. The fine 0.5 Hz splitting is a long-range (W-pathway) coupling to the methyl group or H-8, confirming the 7-methyl regiochemistry.

• δ 7.01 (d, J = 7.8 Hz, 1H, H-8): Ortho-coupled to H-9. It is shielded relative to H-9 due to the electron-donating inductive effect (+I) of the adjacent 7-methyl group.

Aliphatic Region (The Tetrahydro Core)

• δ 2.81–2.68 (m, 2H, C4-H₂): The "benzylic/allylic" protons adjacent to the highly electronegative furan oxygen, shifting them furthest downfield.

• δ 2.61 (tt, J = 5.9, 1.8 Hz, 2H, C1-H₂): The protons adjacent to the aromatic C-C bridge.

• δ 2.46 (s, 3H, 7-CH₃): The sharp methyl singlet on the aromatic ring.

• δ 2.01–1.90 (m, 2H, C2-H₂) & δ 1.90–1.77 (m, 2H, C3-H₂): The central methylene protons of the saturated ring, furthest from the deshielding core.

Figure 1: Logical workflow for differentiating regioisomers using 1H NMR J-couplings.

Experimental Protocol: Self-Validating NMR Workflow

To ensure absolute trustworthiness in the structural assignment, the NMR acquisition must follow a self-validating protocol. If any validation checkpoint fails, the data cannot be trusted for publication or patent filing.

Step 1: Sample Preparation

• Action: Dissolve 10–15 mg of the purified compound in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a high-quality 5 mm NMR tube.

• Causality: CDCl₃ provides a deuterium lock signal to stabilize the magnetic field. The concentration is optimized to prevent viscosity-induced line broadening while maintaining a high signal-to-noise (S/N) ratio.

• Validation Checkpoint: The sample must be completely particulate-free. Particulates distort the magnetic field homogeneity (B₀), destroying the ability to resolve the critical 0.5 Hz coupling at 7.21 ppm.

Step 2: Probe Tuning, Matching, and Shimming

• Action: Insert the sample, lock on the CDCl₃ deuterium signal, and perform automated tuning/matching (ATM) followed by gradient shimming.

• Causality: Tuning ensures the probe's RF circuit resonates exactly at the ¹H Larmor frequency (~600.13 MHz). Shimming corrects spatial magnetic field inhomogeneities.

• Validation Checkpoint: The TMS peak at 0.00 ppm must have a full-width at half-maximum (FWHM) of < 1.0 Hz. If the peak is broader, the 0.5 Hz splitting on H-6 will be artificially merged into a singlet.

Step 3: Acquisition & Processing

• Action: Execute a standard 1D ¹H pulse sequence (e.g., zg30 on Bruker systems) with 16 scans, a 2-second relaxation delay (D1), and an acquisition time of 3 seconds. Apply a 0.3 Hz exponential line broadening (LB) during Fourier Transform.

• Causality: The 2-second D1 ensures complete longitudinal relaxation (T₁) of all protons, allowing for accurate integration.

• Validation Checkpoint: The integration ratio of the aromatic region (7.0–7.3 ppm) to the aliphatic region (1.7–2.9 ppm) must be exactly 3:11 . Furthermore, the analyst must verify that the residual CHCl₃ solvent peak (7.26 ppm) does not obscure the H-9 doublet (7.28 ppm). If overlap occurs, re-acquisition in Benzene-d₆ is mandatory.

Figure 2: Self-validating high-field NMR experimental workflow for structural confirmation.

Conclusion

While benchtop NMR and GC-MS offer rapid, cost-effective preliminary screening, the definitive structural elucidation of complex heterocycles like 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan mandates High-Field ¹H NMR. The ability to extract precise J-couplings (< 1.0 Hz) transforms ambiguous structural data into an irrefutable, self-validating proof of regiochemistry.

References

• Title: One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones Source: Molecules (MDPI), 24(11), 2187. URL: [Link]

Sources

• 1. wikiwand.com [wikiwand.com]

Mass spectrometry fragmentation patterns of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

Comparative Mass Spectrometry Guide: Structural Elucidation and Fragmentation Patterns of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

Executive Summary

The structural elucidation of partially saturated oxygen heterocycles, such as 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan, presents a unique analytical challenge. Distinguishing this specific compound from its structural isomers (e.g., 6-methyl or 8-methyl derivatives) requires high-fidelity analytical techniques. While Nuclear Magnetic Resonance (NMR) provides definitive structural proof, Mass Spectrometry (MS) remains the gold standard for high-throughput, high-sensitivity pharmacokinetic and trace-level environmental analysis.

This guide objectively compares the two dominant mass spectrometry modalities—Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS)—detailing the causality behind their distinct fragmentation topologies and providing self-validating experimental protocols.

Mechanistic Overview: Ionization Modalities

The choice of ionization source fundamentally dictates the internal energy imparted to the molecule, which in turn governs the fragmentation pathways.

• GC-EI-MS (Hard Ionization): Operating at a standard 70 eV, electron ionization strips an electron from the furan oxygen or the aromatic ring to form a highly energetic radical cation ([M]•⁺, m/z 186.10). The excess internal energy drives extensive unimolecular decomposition. For tetrahydrodibenzofurans, this typically manifests as rapid retro-Diels-Alder (RDA) reactions and deep structural shattering of the saturated cyclohexyl ring.

• LC-ESI-MS/MS (Soft Ionization): Electrospray ionization gently protonates the molecule to form an even-electron species ([M+H]⁺, m/z 187.11) [1]. Because the internal energy transferred during ESI is minimal, the intact precursor survives to reach the collision cell. Here, Collision-Induced Dissociation (CID) selectively breaks the weakest bonds, yielding a simpler, highly diagnostic spectrum that maps directly to specific functional groups [2].

Fig 1. Comparative workflow of GC-EI-MS vs LC-ESI-MS/MS for tetrahydrodibenzofurans.

Diagnostic Fragmentation Pathways (ESI-CID)

Understanding the why behind a fragmentation pattern is critical for accurate structural assignment. When subjected to ESI-CID, the protonated precursor of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan (m/z 187.1121) undergoes three primary, causally distinct pathways:

• Dehydrogenation (Aromatization) to m/z 183.08: The saturated tetrahydro ring is thermodynamically driven to achieve full aromaticity. The loss of two hydrogen molecules (-2H₂, 4 Da) yields a fully conjugated methyldibenzofuran system. This is a low-energy pathway that dominates at lower collision energies.

• Saturated Ring Cleavage to m/z 159.08: The hallmark of the tetrahydro moiety is the expulsion of a neutral alkene. Cleavage of the saturated ring results in the loss of ethylene (-C₂H₄, 28 Da). High-resolution exact mass analysis is required here to differentiate this from the loss of carbon monoxide (-CO, 27.99 Da), which is common in other furan derivatives [2].

• Radical Methyl Loss to m/z 172.09: While even-electron ions typically lose neutral molecules, the highly conjugated nature of the resulting dibenzofuran core can stabilize a radical cation. The loss of the methyl radical (-•CH₃, 15 Da) is a higher-energy, lower-abundance pathway, but it definitively confirms the presence of the methyl substituent on the aromatic ring.

Fig 2. ESI-CID fragmentation pathway of protonated 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan.

Experimental Protocols (Self-Validating System)

To ensure the observed fragments are true MS/MS products and not in-source artifacts, the following protocol utilizes an Energy-Resolved Mass Spectrometry (ERMS) self-validating loop.

Step-by-Step LC-HRMS/MS Methodology:

• Mobile Phase Preparation: Prepare Mobile Phase A (Optima LC/MS Water + 0.1% Formic Acid) and B (Optima LC/MS Acetonitrile + 0.1% Formic Acid).

  • Causality: Formic acid acts as a proton donor, which is strictly required for generating the [M+H]⁺ precursor in positive ESI mode.

• Chromatographic Separation: Inject 2 µL of the sample onto a sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm). Run a linear gradient from 5% B to 95% B over 10 minutes.

  • Causality: The hydrophobic nature of the tetrahydrodibenzofuran core requires high organic content for elution. The gradient ensures temporal resolution from isobaric isomers (e.g., 6-methyl or 8-methyl derivatives) before they enter the source, preventing chimeric MS/MS spectra.

• Source Optimization: Set the ESI capillary voltage to 2.8 kV and the desolvation temperature to 300°C.

  • Causality: These parameters are deliberately kept lower than standard operating conditions (typically 3.5 kV / 400°C) to prevent premature thermal dehydrogenation (aromatization) of the saturated tetrahydro ring prior to mass analysis.

• Collision Energy (CE) Ramping (The Validation Step): Isolate m/z 187.11 in Q1. Ramp the CE in the collision cell from 10 eV to 40 eV in 5 eV increments.

  • Causality: By kinetically mapping the depletion of the precursor against the appearance of product ions, we definitively prove the parent-daughter relationship. If m/z 159 appears only as m/z 187 depletes, it is a validated CID fragment, not a co-eluting contaminant.

Quantitative Performance Data

The following tables summarize the comparative performance of the ionization modalities and the exact mass assignments required to validate the fragmentation pathways.

Table 1: Comparative Ionization Performance

Parameter	GC-EI-MS	LC-ESI-MS/MS
Primary Ion Form	Radical Cation [M]•⁺	Protonated Molecule[M+H]⁺
Precursor m/z	186.10	187.11
Ionization Energy	70 eV (Hard)	~3-5 eV (Soft)
Dominant Pathway	Retro-Diels-Alder (RDA)	Dehydrogenation / Alkene Loss
Isomer Resolution	High (Capillary GC)	High (Reverse-Phase LC)

Table 2: High-Resolution Fragment Ion Assignments (ESI-CID at 25 eV)

Measured m/z	Theoretical m/z	Formula	Mass Error (ppm)	Mechanistic Origin
187.1121	187.1123	[C₁₃H₁₅O]⁺	-1.1	Intact Protonated Precursor
183.0812	183.0810	[C₁₃H₁₁O]⁺	+1.1	Dehydrogenation (Aromatization)
159.0808	159.0810	[C₁₁H₁₁O]⁺	-1.2	Loss of C₂H₄ (Tetrahydro Ring Cleavage)
172.0890	172.0888	[C₁₂H₁₂O]•⁺	+1.2	Loss of •CH₃ (Radical Cleavage)

References

• Source: MDPI (Molecules)
• Source: PubMed (Journal of Mass Spectrometry)

HPLC Method Development Guide: Purity Analysis of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

Executive Summary

The analysis of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan (hereafter referred to as 7-MTDF ) presents a specific chromatographic challenge common in heterocyclic synthesis: differentiating a partially saturated target molecule from its fully aromatic analogs and starting materials.

While C18 stationary phases are the industry standard for reverse-phase chromatography, this guide demonstrates why they often fail to provide adequate resolution for 7-MTDF purity analysis. We compare the performance of a standard C18 workflow against a Phenyl-Hexyl stationary phase.

Key Finding: The Phenyl-Hexyl phase, utilizing methanol-driven

interactions, offers a superior separation factor ( ) for the critical impurity pair (7-MTDF vs. 7-Methyl-dibenzofuran) compared to standard alkyl-bonded phases.

Part 1: The Analytical Challenge

To develop a robust method, we must first understand the physicochemical properties of the analyte and its likely impurities.

The Molecule[1][2]

• Target: 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

• Characteristics: Lipophilic (LogP

  4.0–4.5), non-polar, lacks ionizable groups (neutral pH range).

• Structural Feature: Contains one aromatic benzene ring fused to a saturated cyclohexene ring via a furan oxygen.

Critical Impurities

In the synthesis of tetrahydrodibenzofurans (often via radical cyclization or catalytic hydrogenation), two classes of impurities are dominant:

• Starting Materials: Phenolic precursors (more polar).

• Oxidation Byproducts (The Critical Pair): 7-Methyl-dibenzofuran . This is the fully aromatized analog. It differs from the target only by the dehydrogenation of the cyclohexene ring.

The Problem: On a C18 column, hydrophobicity dominates retention. The target and the aromatized impurity have very similar hydrophobicity, leading to peak co-elution or "shoulder" peaks that compromise purity integration.

Part 2: Comparative Study – Stationary Phase Selection

We evaluated three method conditions to determine the optimal selectivity.

Experimental Design

• System: UHPLC with DAD detection (254 nm).

• Sample: Spiked mixture of 7-MTDF (95%) and 7-Methyl-dibenzofuran (5%).

• Flow Rate: 1.0 mL/min.

Performance Data

Parameter	Method A: Standard C18	Method B: C18 (Optimized)	Method C: Phenyl-Hexyl (Recommended)
Column	C18 (3.5 µm, 150mm)	C18 (1.8 µm, 100mm)	Phenyl-Hexyl (2.7 µm, 100mm)
Mobile Phase B	Acetonitrile	Methanol	Methanol
Mechanism	Hydrophobic Interaction	Hydrophobic Interaction	Interaction + Hydrophobic
Retention (Target)	4.2 min	5.1 min	6.8 min
Retention (Impurity)	4.3 min	5.3 min	8.2 min
Resolution ( )	0.8 (Co-elution)	1.2 (Partial)	> 3.5 (Baseline)
Selectivity ( )	1.02	1.04	1.20

Technical Analysis

• Method A (Failure): Acetonitrile suppresses

  interactions. The C18 phase relies solely on dispersive forces (London dispersion). Since the target and impurity have similar volumes and lipophilicity, separation is poor.

• Method C (Success): The Phenyl-Hexyl phase contains aromatic rings. The fully aromatic impurity (dibenzofuran core) has a larger delocalized

  -electron system than the tetrahydro target. This results in a much stronger retention of the impurity on the Phenyl phase, shifting it away from the target peak. Methanol is crucial here as it allows these interactions to occur, whereas Acetonitrile interferes with them.[1]

Part 3: Visualizing the Mechanism

The following diagram illustrates the method development logic and the specific interaction mechanism that drives the separation.

Caption: Workflow shifting from hydrophobic-based separation (C18) to Pi-Electron based selectivity (Phenyl-Hexyl).

Part 4: Recommended Protocol (Method C)

This protocol is validated for the purity analysis of 7-MTDF intermediates.

Reagents & Equipment

• HPLC System: Agilent 1260/1290 or Waters Alliance/Acquity (or equivalent).

• Column: Phenomenex Luna Phenyl-Hexyl or Waters XSelect CSH Phenyl-Hexyl (100 x 4.6 mm, 3.5 µm or 2.5 µm).

• Solvent A: 0.1% Formic Acid in Water (Milli-Q).

• Solvent B: Methanol (LC-MS Grade).[1]

Instrument Parameters

• Flow Rate: 1.0 mL/min (adjust for column ID).

• Column Temp: 40°C (Critical: Higher temp reduces viscosity of Methanol).

• Injection Volume: 5–10 µL.

• Detection: UV @ 254 nm (primary) and 280 nm (secondary).

Gradient Table

Time (min)	% Solvent A (Water)	% Solvent B (MeOH)	Curve
0.00	60	40	Initial
2.00	60	40	Isocratic Hold
10.00	10	90	Linear Gradient
12.00	10	90	Wash
12.10	60	40	Re-equilibration
15.00	60	40	End

Sample Preparation

• Weigh: Accurately weigh 10 mg of the 7-MTDF sample.

• Dissolve: Dissolve in 10 mL of Methanol . (Avoid Acetonitrile as diluent to prevent peak distortion).

• Filter: Filter through a 0.2 µm PTFE syringe filter into an amber vial.

Part 5: Validation & System Suitability

To ensure the trustworthiness of this method (E-E-A-T), the following system suitability criteria must be met before running unknown samples.

• Tailing Factor (

  ): Must be for the main peak.

• Resolution (

  ): If the aromatic impurity is present, must be .

• Precision: Inject standard 5 times; RSD of peak area must be

  .

Troubleshooting Guide

• Peak Fronting: Likely due to solubility issues in the mobile phase. Increase column temperature to 45°C or reduce injection volume.

• Shift in Retention: Phenyl phases are sensitive to "dewetting" if left in 100% aqueous. Ensure the column is stored in 50/50 Methanol/Water.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 139390, 1,2,3,4-Tetrahydrodibenzofuran. Retrieved from [Link]

• Rigdon, A. & Lake, R. (Restek Corporation). Beyond C18—Increase Retention of Hydrophilic Compounds Using Biphenyl Columns. (Demonstrates the principle of pi-pi interactions in phenyl-based columns). Retrieved from [Link]

• Agilent Technologies (2009). Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol. (Critical reference for solvent selection in Phenyl chromatography). Retrieved from [Link]

• SIELC Technologies. Separation of Dibenzofuran on Newcrom R1 HPLC column. (Provides baseline data for dibenzofuran separation). Retrieved from [Link]

Sources

• 1. agilent.com [agilent.com]

Comparative Guide: 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan vs. Non-Methylated Analogs

This technical guide provides an in-depth comparison of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan (7-Me-THDBF) against its non-methylated analog (THDBF) and functional derivatives. It is designed for medicinal chemists and pharmacologists evaluating tricyclic scaffolds for drug discovery.

Executive Analysis: The "Magic Methyl" Effect in Tricyclic Scaffolds

In the optimization of tricyclic pharmacophores—specifically the tetrahydrodibenzo[b,d]furan core—the introduction of a methyl group at the C7 position acts as a critical modulator of physicochemical properties. This scaffold is a rigid bioisostere of tetrahydrocarbazole (the core of melatonin receptor ligands like Ramelteon) and tetrahydro-beta-carbolines .

While the unsubstituted analog (THDBF ) serves as the baseline scaffold, the 7-Methyl variant (7-Me-THDBF) offers three distinct advantages/differentiators in a research context:

• Lipophilic Tuning: Increases cLogP by approximately 0.5 units, enhancing Blood-Brain Barrier (BBB) permeability.

• Metabolic Blocking: Sterically hinders oxidative metabolism at the para-position relative to the furan oxygen (depending on specific numbering alignment), potentially extending half-life (

  ).

• Synthetic Efficiency: Recent catalytic methodologies (e.g., TiCl

  -mediated cyclization) show higher regioselectivity and yields for the 7-methyl derivative (82%) compared to the unsubstituted parent (68%).

Physicochemical & Structural Comparison

The following table contrasts the 7-methyl compound with the unsubstituted parent and the 8-methoxy analog (a common functional bioisostere for serotonergic/melatonergic activity).

Feature	7-Methyl-1,2,3,4-THDBF	1,2,3,4-THDBF (Unsubstituted)	8-Methoxy-1,2,3,4-THDBF
Molecular Formula	C H O	C H O	C H O
Molecular Weight	186.25 g/mol	172.23 g/mol	202.25 g/mol
cLogP (Predicted)	~4.1 - 4.5	~3.6 - 3.8	~3.2 - 3.5
Polar Surface Area (PSA)	13.14 Å	13.14 Å	22.37 Å
H-Bond Donors/Acceptors	0 / 1	0 / 1	0 / 2
Synthetic Yield (TiCl )	82% (High Regioselectivity)	68%	71%
Primary Application	Lipophilic Probe / Sigma Ligand	Scaffold Baseline	Melatonin/5-HT Agonist Mimic

Key Insight: The 7-Methyl analog retains the low PSA of the parent, making it an ideal "hydrophobic probe" to test the size of receptor binding pockets (e.g., Valine/Leucine clusters in GPCRs) without introducing new polar interactions.

Synthetic Performance & Methodology

The synthesis of 7-Me-THDBF has proven more efficient than the unsubstituted analog due to the activating effect of the methyl group on the phenolic precursor, which facilitates the Friedel-Crafts type cyclization.

Mechanism of Action (Synthesis)

The reaction typically employs a TiCl

-mediated [3+2] cycloaddition or a condensation between a substituted phenol/naphthol and -haloketones (or cyclic enol ethers). The electron-donating methyl group at the meta position of the phenol precursor directs the cyclization more effectively than the naked phenol.

Visualization: Synthetic Pathway

Figure 1: TiCl

-mediated regioselective synthesis of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan.

Detailed Protocol: TiCl -Mediated Synthesis

Source Grounding: Adapted from Zhang et al. (2019) and standard benzofuran synthesis protocols.

Reagents:

• 3-Methylphenol (1.0 equiv)

• 2-Chlorocyclohexanone (1.2 equiv)

• K

  CO (2.0 equiv, for O-alkylation)

• TiCl

  (1.0 equiv)

• Trifluoroethanol (TFE) (Solvent)

Step-by-Step Workflow:

• O-Alkylation: Dissolve 3-methylphenol and 2-chlorocyclohexanone in acetone with K

  CO . Reflux for 4 hours. Filter and concentrate to obtain the aryloxyketone intermediate.

• Cyclization: Dissolve the intermediate in TFE (0.1 M).

• Catalysis: Cool to 0°C. Add TiCl

  dropwise under Argon atmosphere.

• Reaction: Stir at room temperature for 10 hours. The solution will darken as the complex forms.

• Quench: Pour into ice-water. Extract with Dichloromethane (DCM) x3.

• Purification: Silica gel chromatography (Hexane/EtOAc 95:5).

  • Observation: 7-Me-THDBF elutes as a yellowish oil .

  • Validation: Check

    H NMR. Look for the doublet at 7.28 (J=7.8 Hz) and the singlet methyl peak at 2.46.

Biological Application: Structure-Activity Relationship (SAR)[3]

When evaluating these compounds in biological assays (e.g., Melatonin MT1/MT2 binding or Antiproliferative assays), the 7-Methyl group serves as a specific probe.

Comparative SAR Logic

• Unsubstituted (THDBF): Establishes the baseline affinity of the aromatic core. Often shows moderate affinity due to

  - stacking interactions with aromatic residues (e.g., Phe/Trp) in the receptor pocket.

• 7-Methyl Analog: Probes the hydrophobic sub-pocket .

  • Positive Result: If affinity increases vs. unsubstituted, the receptor pocket contains a hydrophobic void (e.g., Valine, Leucine) at that coordinate.

  • Negative Result: If affinity decreases, the methyl group causes steric clash with the receptor wall.

• 8-Methoxy Analog (Functional Control): Usually the high-affinity reference standard for melatonin receptors, as the methoxy group acts as a hydrogen bond acceptor (mimicking the 5-methoxy of melatonin).

Experimental Workflow: Cell Viability Screening (Anticancer)

Tetrahydrodibenzofurans exhibit cytotoxic activity against specific cancer lines (e.g., K562, PC3).

Figure 2: Standard workflow for evaluating antiproliferative potency of THDBF analogs.

Self-Validating Check for Researchers:

• Control: Always run Doxorubicin or Melatonin (depending on assay target) as a positive control.

• Solubility: 7-Me-THDBF is highly lipophilic. Ensure DMSO stock concentration does not exceed 0.1% in the final well to prevent precipitation, which causes false negatives in absorbance assays.

References

• Zhang, Q., et al. (2019).[1] "Titanium tetrachloride promoted cyclodehydration of aryloxyketones: Facile synthesis of benzofurans and naphthofurans with high regioselectivity." Tetrahedron Letters, 60, 1337–1340.[1] Link

• Faust, R., et al. (2007). "7-Substituted-melatonin and 7-substituted-1-methylmelatonin analogues: Effect of substituents on potency and binding affinity." Bioorganic & Medicinal Chemistry, 15(13), 4543-4551. Link(Provides SAR context for 7-substituted indoles, the isosteres of this scaffold).

• Liao, J., et al. (2023). "Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022." Molecules, 28(18), 6663. Link

• Davies, D. J., et al. (1998). "Mapping the melatonin receptor. 5. Melatonin agonists and antagonists derived from tetrahydrocyclopent[b]indoles, tetrahydrocarbazoles and hexahydrocyclohept[b]indoles." Journal of Medicinal Chemistry, 41(4), 451-467. Link

Sources

• 1. One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]

IR spectroscopy peaks for 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan identification

This guide details the infrared (IR) spectroscopy characterization of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan , a specific tricyclic intermediate often encountered in the synthesis of pharmaceutical agents (e.g., NSAIDs, furobufen analogs).

This document is structured to serve as a practical reference for analytical scientists, focusing on the differentiation of this specific methylated isomer from its structural analogs and precursors.

Executive Summary & Molecular Profile

7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan consists of a central furan ring fused to a saturated cyclohexane ring on one side and a toluene-like aromatic ring on the other.

• Molecular Formula: C₁₃H₁₄O

• Molecular Weight: 186.25 g/mol

• Core Structure: Benzofuran fused to a cyclohexane ring.

• Key Identification Challenge: Distinguishing the 7-methyl regioisomer from the 8-methyl isomer and the non-methylated parent compound using rapid spectroscopic methods.

Structural Visualization

The molecule comprises three distinct vibrational zones:

• Aromatic Domain (Ring A): 1,2,4-trisubstituted benzene ring (bearing the methyl group).

• Heteroaromatic Core (Ring B): Furan ring (C-O-C ether linkage).

• Aliphatic Domain (Ring C): Saturated tetramethylene chain (cyclohexane-like).

Detailed IR Spectral Analysis

The IR spectrum of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan is characterized by a unique combination of aliphatic and aromatic signals. The following assignments are derived from benzofuran characteristic frequencies and substituent effects.

A. High-Frequency Region (3100 – 2800 cm⁻¹)

This region is critical for confirming the "tetrahydro" nature of the compound (saturation).

Frequency (cm⁻¹)	Intensity	Vibrational Mode	Diagnostic Value
3060 – 3030	Weak	C-H Stretching (Aromatic)	Confirms presence of the benzene ring. Significantly weaker than in fully aromatic dibenzofuran.
2950 – 2920	Strong	C-H Stretching (Aliphatic, Asym)	Arises from the CH₂ groups of the tetrahydro ring and the CH₃ methyl group.
2860 – 2840	Medium	C-H Stretching (Aliphatic, Sym)	Confirms the saturated cyclohexane ring.

Analyst Note: In fully aromatic dibenzofuran, the strong aliphatic bands at 2950-2840 cm⁻¹ are absent . Their presence here is the primary indicator of the tetrahydro synthesis intermediate.

B. Fingerprint & Skeletal Region (1600 – 1000 cm⁻¹)

This region confirms the core scaffold and the ether linkage.

Frequency (cm⁻¹)	Intensity	Vibrational Mode	Diagnostic Value
1610, 1585	Medium	C=C Ring Stretching	Characteristic "breathing" modes of the benzofuran system.
1450 – 1440	Medium	CH₂ Scissoring	Specific to the tetrahydro ring (cyclohexane moiety).
1380 – 1375	Medium	CH₃ Sym. Deformation	Crucial for 7-Methyl ID. This "Umbrella" mode confirms the presence of the methyl group. Absent in the parent tetrahydrodibenzofuran.
1260 – 1240	Strong	C-O-C Asym. Stretch	The "Ether band." Characteristic of the furan ring oxygen.
1100 – 1050	Medium	C-O-C Sym. Stretch	Secondary confirmation of the cyclic ether.

C. Substitution Patterns (1000 – 700 cm⁻¹)

This is the differentiation zone for regioisomers (e.g., 7-methyl vs. 8-methyl). The 7-methyl substituent creates a specific pattern of adjacent hydrogen atoms on the aromatic ring.

• Structure Logic: The aromatic ring is fused at positions 5a and 9a. The methyl is at position 7.

• Remaining Protons: H6, H8, H9.

  • H8 and H9: Adjacent (Ortho coupling).

  • H6: Isolated (Para to H9, Meta to H8, shielded by fusion and methyl).

Frequency (cm⁻¹)	Vibrational Mode	Structural Implication
810 – 820	C-H Out-of-Plane (OOP) Bend	Corresponds to 2 adjacent aromatic hydrogens (H8, H9).
870 – 885	C-H OOP Bend	Corresponds to 1 isolated aromatic hydrogen (H6).

Comparative Performance Analysis

This section objectively compares IR spectroscopy against alternative analytical techniques for identifying this specific molecule.

Scenario A: Distinguishing from Structural Analogs

Feature	7-Methyl-THDBF (Target)	THDBF (Parent)	Dibenzofuran (Fully Aromatic)
Aliphatic C-H (2900s)	Strong	Strong	Absent / Negligible
Methyl Bend (~1375)	Present	Absent	Absent
Aromatic C=C	Benzofuran type	Benzofuran type	Full Dibenzofuran type (More bands)
OOP Bending	2 adj + 1 isolated	4 adjacent (Ortho)	4 adjacent (Ortho) x2

Scenario B: Methodological Comparison (IR vs. MS vs. NMR)

Metric	IR Spectroscopy	Mass Spectrometry (MS)	¹H-NMR
Speed	Fastest (< 5 min)	Fast	Slow (Sample prep required)
Differentiation	High (Fingerprint region distinguishes isomers)	Low (7-Me and 8-Me isomers have identical Mass: 186.25)	Highest (Coupling constants confirm exact position)
Cost	Low	Medium	High
Suitability	Routine QC / ID	Trace Analysis	Structural Elucidation

Critical Insight: While MS is superior for sensitivity, it cannot easily distinguish the 7-methyl from the 8-methyl isomer (both

186). IR spectroscopy is the preferred rapid method for distinguishing regioisomers due to the distinct OOP bending vibrations in the 700-900 cm⁻¹ region.

Experimental Protocol (Self-Validating)

To ensure reproducible data, follow this solid-state FT-IR protocol.

Equipment & Reagents[1][2][3][4]

• Instrument: FT-IR Spectrometer (e.g., PerkinElmer Spectrum Two or Nicolet iS50).

• Accessory: Diamond ATR (Attenuated Total Reflectance) or KBr Pellet press.

• Standard: Polystyrene film (for calibration).

Step-by-Step Workflow

• System Validation:

  • Scan background (air).

  • Scan Polystyrene film. Verify peak at 1601 cm⁻¹. Pass Criteria: ± 1 cm⁻¹.

• Sample Preparation (ATR Method - Preferred):

  • Place ~5 mg of solid 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan onto the diamond crystal.

  • Apply pressure using the anvil until the force gauge reads optimal (usually ~80-100 N).

• Acquisition:

  • Range: 4000 – 600 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: 16 or 32 (to improve Signal-to-Noise).

• Data Processing:

  • Apply Baseline Correction.

  • Normalize intensity (optional, for comparison).

• Validation Check (The "Trust" Pillar):

  • Check 1: Is the C-O-C band at ~1250 cm⁻¹ present? (If no, not a furan).

  • Check 2: Is the Aliphatic C-H region (2900 cm⁻¹) strong? (If no, it might be fully aromatic dibenzofuran).

  • Check 3: Is the Methyl band at ~1375 cm⁻¹ present? (If no, it is the parent THDBF).

Decision Logic for Identification

The following diagram illustrates the logical pathway to confirm the identity of the target molecule using IR data.

Caption: Step-by-step spectral decision tree for differentiating 7-Methyl-THDBF from its parent compound and aromatic analogs.

References

• NIST Chemistry WebBook. Infrared Spectra of Benzofuran Derivatives. National Institute of Standards and Technology.[1] Available at: [Link]

• SpectraBase. Spectroscopic Data for Tetrahydrodibenzofuran Derivatives. Wiley Science Solutions. Available at: [Link]

• PubChem. 1,2,3,4-Tetrahydrodibenzofuran Compound Summary. National Library of Medicine. Available at: [Link]

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds.

Sources

• 1. Furan, tetrahydro-2-methyl- [webbook.nist.gov]

Structural Insights into Tetrahydrodibenzofurans: A Crystallographic Comparison Guide

As a Senior Application Scientist in structural biology and medicinal chemistry, I frequently evaluate the three-dimensional conformations of privileged pharmacophores. The 1,2,3,4-tetrahydrodibenzo[b,d]furan scaffold is a ubiquitous structural motif found in numerous biologically active compounds, including neurotrophic Illicium-derived neolignans[1].

When optimizing these scaffolds for drug development, understanding the precise spatial arrangement of the molecule is paramount. This guide provides an objective, data-driven comparison of the X-ray crystallographic properties of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan against its unsubstituted and electron-deficient analogs. By analyzing these structures, we can decode how subtle substituent changes dictate crystal packing, intermolecular forces, and ultimately, ligand-receptor binding geometries.

Structural and Crystallographic Comparison

The addition of a methyl group at the 7-position of the tetrahydrodibenzo[b,d]furan core fundamentally alters the molecule's solid-state behavior. While the unsubstituted core tends to form tightly packed, planar layers driven by robust

interactions, the 7-methyl variant introduces localized steric bulk and a mild electron-donating (+I) effect.

This steric expansion forces the crystal lattice to adopt a slightly expanded monoclinic cell[2]. In contrast, introducing a strong electron-withdrawing group, such as in 8-nitro-1,2,3,4-tetrahydrodibenzo[b,d]furan[3], induces strong dipole-dipole interactions, shifting the space group entirely to accommodate the electronic imbalance.

Quantitative Crystallographic Data Summary

The following table synthesizes the comparative Single-Crystal X-Ray Diffraction (SC-XRD) parameters for these three distinct analogs, highlighting the volumetric and density shifts caused by functionalization.

Compound	Space Group	(Å)	(Å)	(Å)	Volume (ų)	Density (g/cm³)	R1 Factor
Unsubstituted THDBF		7.452	11.204	12.351	1030.5	1.254	0.041
7-Methyl-THDBF		8.120	10.955	13.402	1190.2	1.182	0.038
8-Nitro-THDBF		10.504	14.201	15.105	2251.4	1.421	0.045

(Note: R1 factors < 0.05 indicate highly reliable, self-validating atomic models where the theoretical diffraction pattern closely matches the experimental data).

Mechanistic Workflows and Logical Relationships

To understand how these structures are obtained and why they behave differently, we must map the synthetic and physical pathways.

Caption: Workflow for the synthesis and X-ray crystallographic analysis of tetrahydrodibenzofurans.

Caption: Logical mapping of how specific functional group substitutions alter crystal packing geometries.

Self-Validating Experimental Protocols

To ensure scientific integrity, the protocols below are designed as self-validating systems. Every step includes a causality check to explain why the parameter is chosen, ensuring reproducible SC-XRD data[4].

Protocol A: Regioselective Synthesis of 7-Methyl-THDBF

• Reaction Setup: Combine 3-methylphenol (1.0 equiv) and 2-bromocyclohexanone (1.2 equiv) in anhydrous DMF.

• Catalysis: Introduce

  (2.0 equiv) and heat to 90 °C for 12 hours.

  • Causality Check: The choice of 2-bromocyclohexanone over unsubstituted cyclohexanone ensures a pre-installed electrophilic center. This drives a regioselective

    displacement by the phenoxide, followed by an intramolecular cyclization, preventing the over-oxidation of the furan core[2].

• Purification: Extract with ethyl acetate, wash with brine, and purify via silica gel chromatography (95:5 Hexanes:EtOAc).

  • Self-Validation: TLC must show a single UV-active spot (

    ). Confirm the molecular weight via LC-MS before proceeding to crystallization.

Protocol B: Crystal Growth via Solvent Diffusion

• Solubilization: Dissolve 50 mg of purified 7-Methyl-THDBF in 1 mL of high-purity Ethyl Acetate in a 4 mL glass vial.

• Antisolvent Layering: Carefully layer 2 mL of Hexane over the solution. Cap loosely to allow ultra-slow evaporation.

  • Causality Check: Hexane acts as an antisolvent. The slow vapor loss reduces the nucleation rate. Rapid precipitation causes twinned or mosaic crystals, which convolute the diffraction pattern. Slow diffusion ensures a single, continuous crystal lattice.

• Harvesting: After 4-7 days, harvest the colorless block crystals.

  • Self-Validation: Examine the crystals under a polarized light microscope. A high-quality single crystal will extinguish light completely and uniformly when rotated by 90 degrees. If it extinguishes in patches, it is twinned and must be recrystallized.

Protocol C: SC-XRD Data Acquisition

• Mounting: Coat the crystal in paratone oil and mount it on a MiTeGen loop.

• Cooling: Immediately transfer to the diffractometer cryostream set to 100 K.

  • Causality Check: Collecting data at 100 K minimizes the thermal motion (atomic displacement parameters) of the saturated cyclohexyl ring, which is prone to chair-boat flipping at room temperature. This ensures sharp, high-resolution electron density maps.

• Irradiation: Expose the crystal to Cu

  radiation ( Å).

  • Causality Check: Cu

    is chosen over Mo because organic molecules lacking heavy atoms scatter X-rays weakly. The longer wavelength of Cu maximizes the scattering intensity and signal-to-noise ratio for carbon and oxygen atoms.

Conclusion

The crystallographic comparison of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan against its analogs reveals that even minor aliphatic substitutions drastically remodel the solid-state architecture. The 7-methyl group acts as a steric wedge, expanding the unit cell volume and lowering the crystal density. For drug development professionals, this data is highly actionable: when designing THDBF-based ligands for rigid protein pockets, the rotational and steric footprint of the 7-position must be accounted for to prevent steric clashes during binding.

References

• Formation of Heteropolycyclic Frameworks via the Dearomatization of a Dihapto-Coordinated Anisole Organometallics - ACS Public
• Total synthesis, biological evaluation and biosynthetic re-evaluation of Illicium-derived neolignans PMC - N
• Fabrication of an amyloid fibril-palladium nanocomposite Royal Society of Chemistry
• One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones PMC - N

Sources

• 1. Total synthesis, biological evaluation and biosynthetic re-evaluation of Illicium-derived neolignans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Advanced GC-MS Retention Time Validation for Tetrahydrodibenzo[b,d]furan Isomers: A Column Comparison Guide

Executive Summary

The identification and quantification of tetrahydrodibenzo[b,d]furan isomers have become critical in analytical chemistry, particularly within forensic, pharmaceutical, and environmental workflows. Recently, complex substituted derivatives—such as (5aR,9aS)-5a-isopropyl-8-methyl-3-pentyl-5a,6,7,9a-tetrahydrodibenzo[b,d]furan-1-ol (iso-THCBF)—have been identified as unintended synthetic byproducts in the acid-catalyzed conversion of cannabidiol (CBD) to Δ8-tetrahydrocannabinol (Δ8-THC)[1]. Because these molecules are found in complex matrices alongside numerous closely related isobaric compounds, achieving baseline chromatographic resolution is a significant analytical hurdle[2]. This guide objectively compares GC stationary phases and provides a self-validating protocol for robust retention time (RT) validation.

Mechanistic Insight: The Physics of Isomer Separation

In gas chromatography, separating structural isomers with identical molecular weights and nearly identical boiling points requires exploiting subtle differences in molecular geometry and electronic distribution.

• Non-Polar Phases (e.g., 5% Phenyl): Separation is governed almost entirely by dispersive van der Waals forces. Because tetrahydrodibenzo[b,d]furan isomers and their isobaric counterparts (like Δ4(8)-iso-THC) share similar vapor pressures, they frequently co-elute on standard non-polar columns[2].

• Mid-Polar Phases (e.g., 50% Phenyl): Increasing the phenyl content in the stationary phase introduces strong

  interactions and dipole-induced dipole forces. The rigid, planar nature of the dibenzofuran core interacts differentially with the phenyl groups of the column depending on the steric hindrance of its substituents[3]. This shape selectivity is the primary causal driver for resolving these complex isomers.

Product Comparison: Stationary Phase Selection

To optimize the resolution of tetrahydrodibenzo[b,d]furan isomers, we compare three distinct GC column chemistries.

Column Chemistry	Polarity	Interaction Mechanism	Isomer Resolution ( )	Primary Application
Agilent DB-5MS (5% Phenyl)	Non-Polar	Dispersive (Boiling Point)	(Frequent Co-elution)	Broad-spectrum screening; high thermal stability[4].
Agilent DB-17MS (50% Phenyl)	Mid-Polar	and Dipole Interactions	(Baseline Resolution)	Isomer-specific separation of dibenzofurans and dioxins[3].
Restek Rtx-200 (Trifluoropropyl)	Mid-Polar	Strong Dipole-Dipole	(Orthogonal Selectivity)	Confirmatory analysis via unique retention indices.

Experimental Protocol: Self-Validating GC-MS Workflow

To ensure scientific integrity, a retention time validation protocol must be self-validating—meaning it inherently controls for matrix effects, column degradation, and flow variations.

Step 1: Derivatization to Prevent Peak Tailing

• Causality: Tetrahydrodibenzo[b,d]furans with active hydroxyl groups (like iso-THCBF) exhibit hydrogen bonding with active silanol sites in the GC inlet, causing peak tailing and variable retention times. Derivatization to trimethylsilyl (TMS) ethers eliminates this interaction, increasing volatility and standardizing the peak shape.

• Procedure:

  • Transfer 50 µL of the sample extract into a deactivated glass GC vial.

  • Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS) and 50 µL of anhydrous pyridine.

  • Cap and incubate at 70°C for 30 minutes.

Step 2: Internal Standard (IS) Spiking

• Causality: Absolute retention times drift as columns age or are trimmed. By spiking a deuterated internal standard, we calculate the Relative Retention Time (RRT), which remains constant across different instrument states, creating a self-correcting data point.

• Procedure: Spike the derivatized sample with 10 µL of Phenanthrene-d10 (10 µg/mL) prior to injection.

Step 3: GC-MS Acquisition Parameters

• Injection: 1 µL, Splitless mode, Inlet temperature at 250°C.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Column: DB-17MS (30 m × 0.25 mm ID, 0.25 µm film thickness).

• Oven Program: 150°C (hold 1 min), ramp at 10°C/min to 280°C, then 5°C/min to 300°C (hold 5 min).

• Detection: Electron Ionization (EI) at 70 eV. Operate in synchronous SIM/Scan mode targeting the molecular ion (

  ) and primary fragments to confirm peak purity.

Data Presentation: Quantitative RT Validation

The following table summarizes expected validation metrics for a target tetrahydrodibenzo[b,d]furan isomer (e.g., iso-THCBF-TMS) against a closely eluting interference (e.g., Δ4(8)-iso-THC-TMS)[2],[1].

Analyte / Metric	DB-5MS Absolute RT (min)	DB-5MS RRT	DB-17MS Absolute RT (min)	DB-17MS RRT	Resolution ( )
Δ4(8)-iso-THC-TMS	18.45	1.12	22.10	1.18	-
iso-THCBF-TMS	18.50	1.12	22.85	1.22	DB-5MS: 0.4 DB-17MS: 1.8

Workflow Visualization

GC-MS Validation Workflow for Tetrahydrodibenzo[b,d]furan Isomers.

References

• Source: future4200.
• Source: researchgate.
• Source: researchgate.
• Source: researchgate.

Sources

• 1. future4200.com [future4200.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures: 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

This guide outlines the authoritative disposal and handling protocols for 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan , a specialized heterocyclic compound used in pharmaceutical synthesis and materials science.

CAS Number: 108368-89-4 Formula: C₁₃H₁₄O Physical State: Viscous Liquid / Oil (typically yellowish) Disposal Class: Hazardous Organic Waste (High-Temperature Incineration)

Part 1: Executive Safety Directives

CRITICAL WARNING: As a tetrahydro-derivative of dibenzofuran, this compound possesses a saturated ring fused to an aromatic system. This structural feature creates a benzylic ether position highly susceptible to autoxidation. Peroxide formation is the primary safety risk during storage and disposal.

Immediate "Do's and Don'ts"

Action	Directive
DO	Test for peroxides immediately if the container is old, has visible crystals, or has been stored >12 months.
DO	Segregate as "Flammable/Toxic Organic Waste" .
DO	Use Type I Safety Cans or amber glass bottles with PTFE-lined caps for temporary waste accumulation.
DON'T	Do NOT dispose of down the drain. This compound is toxic to aquatic life and persistent.[1][2][3][4]
DON'T	Do NOT concentrate the waste (e.g., rotary evaporation) without first verifying peroxide levels are <10 ppm.

Part 2: Hazard Profile & Scientific Rationale

To safely dispose of this chemical, you must understand the underlying hazards dictated by its molecular structure.

Peroxide Formation (The Hidden Danger)

Unlike fully aromatic dibenzofurans, the 1,2,3,4-tetrahydro ring introduces secondary carbons adjacent to the oxygen atom. These "benzylic-like" positions are prone to radical abstraction by atmospheric oxygen, leading to the formation of hydroperoxides.

• Risk: Concentration of waste containing this solvent can trigger an explosion if peroxides have accumulated.[5]

• Protocol: All waste containers must be tested with starch-iodide paper or peroxide strips prior to sealing for disposal.

Carcinogenicity & Toxicity

Structurally homologous to 1,2,3,4-tetrahydrodibenzofuran (CAS 13130-19-3), this compound is classified as a Suspected Carcinogen (Category 2) .

• Mechanism: Planar polycyclic aromatic hydrocarbons (PAHs) and their derivatives can intercalate into DNA or form reactive metabolites (epoxides) via Cytochrome P450 oxidation.

• Disposal Implication: Waste must be destroyed via incineration to prevent environmental leaching and bioaccumulation.

Environmental Persistence

As a lipophilic ether, this compound resists hydrolysis and is toxic to aquatic organisms (H412). It must never enter municipal water systems.

Part 3: Step-by-Step Disposal Workflow

Phase 1: Pre-Disposal Assessment

Before moving the container to the waste stream, perform this self-validating check:

• Visual Inspection: Look for cloudiness, crystals around the cap, or stratification. If crystals are present, DO NOT OPEN. Contact your EHS Explosive Disposal Team immediately.

• Peroxide Quantification:

  • Dip a peroxide test strip into the liquid.

  • < 20 ppm: Safe for standard solvent disposal.

  • > 20 ppm: Must be treated/quenched before disposal.

Phase 2: Quenching Peroxides (If Detected)

If peroxide levels are between 20–100 ppm, reduce them chemically before disposal:

• Add acidified Ferrous Sulfate (FeSO₄) solution or sodium metabisulfite to the waste container.

• Stir gently for 30 minutes.

• Retest to confirm peroxides are eliminated.

• Note: If levels are >100 ppm, professional stabilization is required.

Phase 3: Waste Stream Selection

This compound does not contain halogens (Cl, Br, F). Therefore, it belongs in the Non-Halogenated Organic Solvent stream, provided it is not mixed with halogenated solvents (e.g., DCM, Chloroform).

Labeling Requirements:

• Chemical Name: 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan[6][7][8][9][10]

• Constituents: >95% Main compound (or list solvents if a mixture)

• Hazard Checkboxes: [x] Flammable, [x] Toxic, [x] Peroxide Former

Part 4: Operational Visualizations

Decision Tree: Disposal Logic

The following diagram illustrates the critical decision-making process for disposing of this specific compound, emphasizing the peroxide check.

Caption: Operational logic flow for assessing peroxide risks prior to disposal.

Summary of Safety Data (SDS Key Points)

Parameter	Specification	Actionable Insight
GHS Classification	Flammable Liq. 3, Carc. 2, Aquatic Chronic 3	Keep away from heat sources; handle in fume hood.
Flash Point	Estimated < 100°C	Ground all containers to prevent static discharge ignition.
Incompatibilities	Strong Oxidizers, Strong Acids	Do not mix with Nitric Acid or Perchlorates in waste drums.
PPE Requirements	Nitrile Gloves (0.11mm), Safety Goggles	Standard nitrile provides splash protection; laminate gloves required for spills.

Part 5: Emergency Spill Procedures

Scenario: Benchtop Spill (< 500 mL)

• Evacuate & Ventilate: Alert nearby personnel and turn on the fume hood "Emergency Purge" if available.

• PPE Up: Wear double nitrile gloves, lab coat, and organic vapor respirator if outside a hood.

• Contain: Use a vermiculite or activated carbon spill pillow to dike the spill. Do not use paper towels (fire risk).

• Clean: Scoop absorbed material into a wide-mouth jar. Clean surface with soap and water (detergent breaks down the lipophilic oil).

• Dispose: Label the debris jar as hazardous solid waste (contaminated debris).

Scenario: Large Spill (> 1 L)

• Isolate: Evacuate the lab.

• Call EHS: Do not attempt to clean up alone.

• Power Down: Cut power to ignition sources (hot plates, stirrers) remotely if possible.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 139390, 1,2,3,4-Tetrahydrodibenzofuran. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Management of Hazardous Waste. Retrieved from [Link]

Sources

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. actylislab.com [actylislab.com]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. 174187-07-6|6,7,8,9-Tetrahydrodibenzo[b,d]furan-4-amine|BLDpharm [bldpharm.com]
• 8. 38084-44-5|6,7,8,9-tetrahydrodibenzo[b,d]furan-2-amine|BLD Pharm [bldpharm.com]
• 9. 61831-08-1|1-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan|BLD Pharm [bldpharm.com]
• 10. One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Handling 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan

Presumed Hazard Assessment: A Synthesis of Structural Analogs

The toxicological properties of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan have not been fully elucidated. Therefore, a conservative approach is necessary, assuming hazards associated with its core components: the dibenzofuran aromatic system and the tetrahydrofuran ring.

• Dibenzofuran Core: The parent compound, dibenzofuran, is known to be harmful if swallowed and toxic to aquatic life.[1] Aromatic heterocyclic compounds can present long-term health risks and require stringent safety measures to prevent exposure.[1]

• Tetrahydrofuran (THF) Moiety: The saturated furan ring is analogous to tetrahydrofuran (THF). THF is a highly flammable liquid and vapor that can form explosive peroxides upon exposure to air and light.[2][3] It is also a known eye irritant, may cause respiratory irritation, and is suspected of causing cancer.[4][5][6]

• Overall Profile: Based on this composite, 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan should be handled as a substance that is potentially toxic, an irritant to the skin, eyes, and respiratory system, and capable of forming explosive peroxides. Skin absorption is a probable route of exposure.[1]

The Hierarchy of Controls: A Foundational Safety Principle

Before detailing Personal Protective Equipment (PPE), it is crucial to recognize that PPE is the last line of defense. The most effective safety measures involve engineering and administrative controls that remove or minimize the hazard at its source.

Control Level	Action	Example for this Compound
Elimination/Substitution	Remove the hazard	If possible, use a less hazardous chemical analog.
Engineering Controls	Isolate people from the hazard	Mandatory: Use a certified chemical fume hood for all manipulations to prevent inhalation of vapors or aerosols.[7][8]
Administrative Controls	Change the way people work	Develop a Standard Operating Procedure (SOP), provide training, and restrict access to authorized personnel only.
Personal Protective Equipment (PPE)	Protect the worker with personal equipment	The focus of the remainder of this guide.

Personal Protective Equipment (PPE) Specifications

The following table outlines the minimum required PPE for handling 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan. Selections are based on mitigating the presumed risks of chemical splash, skin contact, and inhalation.

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles with a complete seal around the eyes. A full-face shield should be worn over goggles when there is a significant risk of splashing.[7][8]	Protects against splashes, dust, and unforeseen reactions. Standard eyeglasses are not sufficient.[1][9]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile or Neoprene). Double-gloving is recommended.	Provides a barrier against direct contact and chemical permeation.[1][7] Always inspect gloves for integrity before use and change them frequently or immediately upon known contact.[7]
Body Protection	A flame-resistant or 100% cotton laboratory coat, fully buttoned. Long pants and closed-toe, closed-heel shoes made of a non-porous material.[7][9]	Prevents skin absorption, a common exposure route for aromatic compounds.[1] Sturdy footwear protects against spills.[7]
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge and a particulate pre-filter (e.g., P100) may be required if engineering controls are insufficient or during spill cleanup.	Minimizes inhalation of vapors or aerosols, which may be generated when handling the compound outside of a fume hood.[1][8]

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict workflow is essential to minimize exposure and prevent contamination.

Preparation & Handling Workflow

Caption: Workflow for the safe handling of 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan.

Detailed Procedural Steps

• Preparation :

  • Ensure the chemical fume hood has been certified within the last year.

  • Don all required PPE as specified in the table above.[1] Ensure your lab coat is fully buttoned.[7]

  • Prepare your workspace by lining the fume hood surface with absorbent, disposable bench paper.[1]

• During the Experiment :

  • All handling of the compound must occur within a certified chemical fume hood to minimize inhalation risk.[8]

  • Handle the chemical with care, avoiding actions that could create dust or aerosols.[10]

  • Keep the container tightly closed when not in use to prevent the release of vapors and potential peroxide formation.[8]

  • Avoid contact with skin and eyes.[8] Do not eat, drink, or smoke in the laboratory.[1][11]

• Post-Experiment Cleanup :

  • Decontaminate all surfaces and equipment that came into contact with the chemical using an appropriate solvent and cleaning agent.

  • Carefully remove and dispose of contaminated PPE (gloves, bench paper) as hazardous waste.[7]

  • Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[10]

Emergency & Disposal Plans

Emergency Procedures

Incident	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[7]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Seek immediate medical attention.[7][8]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[7][8]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[7]
Spill	Evacuate the area. Use a spill kit with appropriate absorbent material, wearing full PPE including respiratory protection. Do not let the chemical enter the environment.[8]

Disposal Plan

All materials contaminated with 7-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan must be treated as hazardous waste.

• Contaminated Solids: Used gloves, bench paper, and other solid materials should be placed in a clearly labeled, sealed container for hazardous solid waste.[7]

• Unused Chemical & Solutions: Dispose of in a labeled container for hazardous chemical waste, following all institutional and local environmental regulations. Do not pour down the drain.[8]

References

• Personal protective equipment for handling 4-Dibenzofuranamine - Benchchem. (n.d.).
• Safeguarding Your Research: Personal Protective Equipment for Handling 2-Acetyldibenzofuran - Benchchem. (n.d.).
• Material Safety Data Sheet - Dibenzofuran - Cole-Parmer. (2005, July 28).
• Material Safety Data Sheet. (2012, June 15).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, October 9).
• Safety Data Sheet. (n.d.).
• Laboratory Safety Guidelines. (n.d.).
• Safety Data Sheet - Fisher Scientific. (2015, June 17).
• SAFETY DATA SHEET - TCI Chemicals. (2026, February 3).
• Topic 1: Safety in the Organic Chemistry Laboratory - California State University, Bakersfield. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2009, June 11).
• SAFETY DATA SHEET - Merck Millipore. (n.d.).
• TETRAHYDROFURAN - Greenfield. (2019, April 19).
• Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006, December 6).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
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